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Core Science & Biosynthesis

Foundational

4-(Aminomethyl)-6-chloropyridin-2-amine CAS number and physicochemical properties

4-(Aminomethyl)-6-chloropyridin-2-amine: Comprehensive Physicochemical Profiling, Synthetic Methodologies, and Pharmacophore Utility Executive Summary In modern drug discovery, the precise spatial arrangement of hydrogen...

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Author: BenchChem Technical Support Team. Date: April 2026

4-(Aminomethyl)-6-chloropyridin-2-amine: Comprehensive Physicochemical Profiling, Synthetic Methodologies, and Pharmacophore Utility

Executive Summary

In modern drug discovery, the precise spatial arrangement of hydrogen bond donors, lipophilic anchors, and basic vectors dictates the efficacy and selectivity of small-molecule therapeutics. 4-(Aminomethyl)-6-chloropyridin-2-amine is a highly specialized heterocyclic building block. While its regioisomer, 6-(aminomethyl)-4-chloropyridin-2-amine (CAS 1393555-59-3), is widely cataloged[1], the 4-aminomethyl-6-chloro configuration provides a distinct geometric vector critical for targeting kinase hinge regions and solvent-exposed channels[2]. This technical guide provides an authoritative breakdown of its physicochemical properties, pharmacophore utility, and a self-validating synthetic methodology designed to overcome chemoselective reduction challenges.

Chemical Identity & Physicochemical Profiling

Understanding the baseline physicochemical properties of this scaffold is the first step in predicting its behavior in biological systems. Because regioisomers share identical mass and polar surface areas, we can confidently extrapolate core quantitative data from established isomeric databases[1] and related chloropyridin-2-amines[3].

Table 1: Physicochemical Profile of 4-(Aminomethyl)-6-chloropyridin-2-amine

PropertyValueMethod / Causality
Molecular Formula C₆H₈ClN₃Exact elemental composition.
Molecular Weight 157.60 g/mol Optimal for Fragment-Based Drug Discovery (FBDD)[1].
Exact Mass 157.04067 DaCritical for high-resolution LC-MS validation[1].
Topological Polar Surface Area 64.9 ŲBalances aqueous solubility with membrane permeability[1].
XLogP3 (Predicted) 0.6 – 0.9Indicates favorable lipophilic efficiency (LipE).
Hydrogen Bond Donors 2Derived from the 2-amino and 4-aminomethyl groups.
Hydrogen Bond Acceptors 3Derived from the pyridine nitrogen and both amine groups.

Structural Biology & Pharmacophore Utility

As an Application Scientist designing targeted therapies, one must understand the causality behind each functional group on this scaffold. This molecule is not a random assortment of atoms; it is a highly engineered pharmacophore.

  • 2-Aminopyridine Core : This is a privileged, bidentate hinge-binding motif. It establishes critical hydrogen bonds with the backbone carbonyl and amide NH of a kinase hinge region[2].

  • 6-Chloro Substituent : The halogen serves a dual purpose. Sterically, it acts as a lipophilic anchor to fill hydrophobic pockets adjacent to the gatekeeper residue. Electronically, its electron-withdrawing nature lowers the pKa of the pyridine nitrogen, a crucial modification for minimizing off-target hERG channel liabilities[4].

  • 4-Aminomethyl Vector : With a predicted pKa of ~9.5, this primary amine is protonated at physiological pH. Positioned at the 4-position, it acts as a basic vector extending into the solvent channel, perfectly angled to form high-affinity salt bridges with acidic residues (e.g., Aspartate or Glutamate) in the target protein.

Pharmacophore Core Pyridine Core (Scaffold) Amine2 2-Amino Group (HBD/HBA) Core->Amine2 Chloro6 6-Chloro Group (Lipophilic) Core->Chloro6 Aminomethyl4 4-Aminomethyl (Basic Vector) Core->Aminomethyl4 KinaseHinge Kinase Hinge (Backbone) Amine2->KinaseHinge H-Bonds Hydrophobic Hydrophobic Pocket Chloro6->Hydrophobic vdW AspResidue Acidic Residue (Salt Bridge) Aminomethyl4->AspResidue Ionic

Fig 1: Pharmacophore mapping of the 4-(Aminomethyl)-6-chloropyridin-2-amine scaffold.

Synthetic Methodologies & Experimental Protocols

Synthesizing this exact regioisomer requires strict control over regioselectivity and chemoselectivity. The protocol below is designed as a self-validating system , ensuring that each step provides intrinsic feedback to the chemist.

Causality in Experimental Design
  • Regioselectivity (Step 1) : Starting from 2,6-dichloro-4-cyanopyridine, the two chloro groups are chemically equivalent. The strong electron-withdrawing effect of the para-cyano group highly activates the 2- and 6-positions toward Nucleophilic Aromatic Substitution (SNAr). By strictly controlling the temperature (80°C) and ammonia equivalents, mono-amination is achieved, breaking the symmetry of the molecule.

  • Chemoselectivity (Step 2) : Standard catalytic hydrogenation (e.g., Pd/C, H₂) of the nitrile would inevitably result in the hydrodehalogenation of the 6-chloro group. To preserve the critical C-Cl bond, we employ a chemoselective reduction utilizing sodium borohydride (NaBH₄) and nickel(II) chloride (NiCl₂). This generates nickel boride (Ni₂B) in situ, which selectively reduces the cyano group to a primary amine without cleaving the aryl chloride.

SyntheticWorkflow SM 2,6-Dichloro-4-cyanopyridine (Starting Material) Step1 Step 1: Regioselective Amination (NH3/EtOH, 80°C) SM->Step1 Int1 2-Amino-6-chloro-4-cyanopyridine (Intermediate) Step1->Int1 SNAr Reaction Step2 Step 2: Chemoselective Reduction (NaBH4, NiCl2·6H2O) Int1->Step2 Product 4-(Aminomethyl)-6-chloropyridin-2-amine (Target Compound) Step2->Product Nitrile Reduction

Fig 2: Chemoselective synthetic workflow avoiding 6-chloro hydrodehalogenation.

Step-by-Step Protocol

Step 1: Synthesis of 2-Amino-6-chloro-4-cyanopyridine

  • Dissolve 2,6-dichloro-4-cyanopyridine (1.0 eq) in a 2M solution of ammonia in ethanol.

  • Seal the reaction vessel and heat to 80°C for 12 hours.

  • Self-Validation (IPC) : Monitor via TLC (Hexanes/EtOAc 3:1). The starting material spot will disappear, replaced by a lower Rf spot (increased polarity due to the primary amine).

  • Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography to yield the intermediate.

Step 2: Synthesis of 4-(Aminomethyl)-6-chloropyridin-2-amine

  • Dissolve 2-amino-6-chloro-4-cyanopyridine (1.0 eq) and NiCl₂·6H₂O (0.1 eq) in anhydrous methanol at 0°C.

  • Self-Validation (Visual) : The solution will initially be pale green due to the Ni(II) salts.

  • Carefully add NaBH₄ (3.0 eq) in small portions.

  • Self-Validation (Visual) : The reaction mixture will immediately turn pitch black, confirming the in situ generation of the active nickel boride (Ni₂B) catalyst.

  • Stir for 2 hours at room temperature. Quench with saturated aqueous NH₄Cl, filter through Celite to remove nickel residues, and extract with EtOAc.

  • Dry over Na₂SO₄ and concentrate to yield the target compound.

Analytical Characterization & Validation

To guarantee trustworthiness, the final compound must be subjected to orthogonal analytical techniques. The presence of the chlorine atom provides a built-in validation tool via its isotopic signature.

Table 2: Analytical Validation Parameters

Analytical TechniqueTarget ObservationValidation Purpose
LC-MS (ESI+) m/z 158.0[M+H]⁺ and 160.0 [M+2+H]⁺ (3:1 ratio)Confirms target mass and proves the preservation of the critical C-Cl bond during reduction.
FT-IR Spectroscopy Disappearance of ~2230 cm⁻¹ peakConfirms complete reduction of the nitrile precursor.
¹H NMR (DMSO-d₆) Two distinct doublets (J ≈ 1.5 Hz) at ~6.5–6.8 ppmConfirms the broken symmetry of the ring and the presence of asymmetric meta-protons.

Conclusion

4-(Aminomethyl)-6-chloropyridin-2-amine is a sophisticated building block requiring precise synthetic execution. By understanding the causality behind its structural features—from hinge-binding capabilities to pKa modulation—and employing chemoselective, self-validating synthetic protocols, researchers can reliably integrate this pharmacophore into advanced drug discovery pipelines.

References

  • PubChem / NIH : 2-Amino-4-chloro-6-methylpyrimidine | C5H6ClN3 | CID 21810. Retrieved from[Link][4]

  • Matrix Fine Chemicals : 6-CHLOROPYRIDIN-2-AMINE | CAS 45644-21-1. Retrieved from[Link][3]

Sources

Exploratory

A Technical Guide to the Safe Handling and Precautionary Measures for 4-(Aminomethyl)-6-chloropyridin-2-amine

Abstract This document provides a comprehensive technical guide on the safety, handling, and emergency protocols for 4-(Aminomethyl)-6-chloropyridin-2-amine. As a substituted chloropyridine derivative, this compound is l...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive technical guide on the safety, handling, and emergency protocols for 4-(Aminomethyl)-6-chloropyridin-2-amine. As a substituted chloropyridine derivative, this compound is likely utilized as a key intermediate in pharmaceutical and agrochemical research and development.[1] Due to the absence of a specific, publicly available Safety Data Sheet (SDS) for this exact molecule, this guide has been synthesized by expert analysis of structurally analogous compounds, including chloropyridines, aminopyridines, and their derivatives. The recommendations herein are grounded in established principles of chemical toxicology and laboratory safety to provide researchers, scientists, and drug development professionals with a reliable framework for risk mitigation.

Hazard Identification, Classification, and Causality

The hazard profile of 4-(Aminomethyl)-6-chloropyridin-2-amine is derived from the synergistic toxicological contributions of its core functional groups: the chloropyridine ring, a primary aromatic amine, and an aminomethyl side chain.

  • Chloropyridine Core: Halogenated aromatic heterocycles are known for their potential toxicity and persistence. Upon combustion, they can release highly toxic and corrosive gases such as hydrogen chloride (HCl) and nitrogen oxides (NOx).[2][3]

  • Aminopyridine Moiety: Aminopyridines as a class are recognized for their high acute toxicity via all routes of exposure (oral, dermal, and inhalation).[4][5] Their mechanism of toxicity often involves interference with the central nervous system.[5] Fatalities have been reported from dermal absorption alone, underscoring the critical need for impeccable handling protocols.[4]

Based on a comprehensive review of analogous compounds[3][6][7][8][9], the following Globally Harmonized System (GHS) classification is recommended.

Table 1: Synthesized GHS Hazard Classification
Hazard ClassCategorySignal WordHazard Statement
Acute Toxicity, OralCategory 3Danger H301: Toxic if swallowed.
Acute Toxicity, DermalCategory 3Danger H311: Toxic in contact with skin.
Acute Toxicity, InhalationCategory 3Danger H331: Toxic if inhaled.
Skin Corrosion/IrritationCategory 2Warning H315: Causes skin irritation.[6][7]
Serious Eye Damage/IrritationCategory 2AWarning H319: Causes serious eye irritation.[6][7]
Specific Target Organ Toxicity (Single Exposure)Category 3Warning H335: May cause respiratory irritation.[7]
Hazardous to the Aquatic Environment, Long-TermCategory 3Warning H412: Harmful to aquatic life with long lasting effects.[7]

Physical and Chemical Properties: Predictive Assessment

Exact experimental data for the target compound is not available. The following properties are estimated based on close structural analogs like 4-Amino-2-chloropyridine.[1][10] These values should be used as a guideline for handling and storage, not as definitive specifications.

Table 2: Estimated Physical and Chemical Properties
PropertyEstimated ValueRationale & Source
Molecular FormulaC₆H₈ClN₃-
Molecular Weight157.60 g/mol -
AppearanceWhite to light yellow crystalline powderBased on 4-Amino-2-chloropyridine.[1]
Melting Point> 90 °CBased on 4-Amino-2-chloropyridine (90-94°C).[1]
SolubilitySparingly soluble in water; soluble in organic solvents like ethanol, methanol.Based on 4-Amino-2-chloropyridine.[1]
Hazardous DecompositionCarbon oxides (CO, CO₂), Nitrogen oxides (NOx), Hydrogen chloride gas.Common for chlorinated organic compounds.[3]

Core Directive: A Proactive Risk Mitigation Workflow

Safe handling is not merely a list of rules but a systematic process of risk assessment and control. The following workflow must be implemented before any experimental work involving this compound commences.

Risk_Assessment_Workflow cluster_prep Phase 1: Pre-Experimental Planning cluster_controls Phase 2: Engineering & PPE Controls cluster_execution Phase 3: Safe Execution start Initiate Protocol Review sds Review this Guide & SDS of Analogs (e.g., 4-Amino-2-chloropyridine) start->sds quant Determine Quantities Needed (Adhere to ALARA principle) sds->quant incompat Identify Incompatible Materials (Strong Oxidizers, Acids) quant->incompat hood Verify Chemical Fume Hood Certification (Face velocity > 100 fpm) incompat->hood ppe Select & Inspect PPE: - Nitrile/Neoprene Gloves - Chemical Splash Goggles & Face Shield - Lab Coat hood->ppe waste Prepare Labeled Hazardous Waste Container ppe->waste emergency Locate & Verify Emergency Equipment (Eyewash, Safety Shower, Spill Kit) waste->emergency proceed Proceed with Experiment emergency->proceed

Caption: Proactive Risk Assessment Workflow for Handling 4-(Aminomethyl)-6-chloropyridin-2-amine.

Experimental Protocols: Safe Handling and Storage

Adherence to the following protocols is mandatory to prevent exposure and ensure laboratory safety.

Engineering Controls

The causality behind engineering controls is to contain the hazard at its source, providing the primary barrier between the researcher and the chemical.

  • Chemical Fume Hood: All weighing and manipulation of this compound, in solid or solution form, must be conducted inside a properly operating and certified chemical fume hood.[11][12] The hood provides critical protection against inhalation of toxic dust or vapors.

  • Ventilation: Ensure the laboratory has adequate general ventilation to prevent the accumulation of contaminants in the ambient air.[3]

Personal Protective Equipment (PPE)

PPE serves as the last line of defense. Its selection must be based on the specific hazards posed by the compound.

  • Eye and Face Protection: Use ANSI-approved chemical splash goggles and a face shield.[13][14] This combination is necessary to protect against both splashes and the potential for fine dust to bypass standard safety glasses.

  • Skin Protection:

    • Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or pinholes before use. Given the high dermal toxicity, double-gloving is recommended.[13][15]

    • Lab Coat: A flame-resistant lab coat must be worn and fully buttoned. Ensure it has tight-fitting cuffs.[15]

  • Body and Foot Protection: Full-length pants and closed-toe shoes are required.[15]

Handling Procedures
  • Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.[3][7]

  • Grounding: If handling large quantities of the powder, use appropriate grounding techniques to prevent static discharge, which could be an ignition source.[7]

  • Hygiene: Do not eat, drink, or smoke in the handling area.[2][7] Wash hands and forearms thoroughly with soap and water after handling, before breaks, and at the end of the workday, even if gloves were worn.[11]

  • Contaminated Clothing: Remove any contaminated clothing immediately and launder it separately before reuse.[14][16]

Storage Conditions

Proper storage is crucial for maintaining chemical integrity and preventing accidental release or reaction.

  • Container: Store in a tightly sealed, light-resistant container.[3]

  • Atmosphere: For long-term storage, consider storing under an inert gas (e.g., argon or nitrogen) as some aminopyridines can be air or moisture sensitive.[3]

  • Location: Store in a designated, locked, cool, dry, and well-ventilated poison cabinet or area, segregated from incompatible materials.[11]

  • Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[3][11]

Emergency Procedures: First Aid and Spill Response

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
  • General Advice: Move the victim out of the dangerous area. Seek immediate medical attention and show the attending physician this guide.[11]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration immediately (use a barrier device to avoid cross-contamination). Seek immediate medical attention.[8][16]

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes.[3][13] Seek immediate medical attention. The speed of decontamination is critical due to high dermal toxicity.

  • Eye Contact: Immediately and continuously flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of water to drink.[4][16] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

The following decision tree outlines the appropriate response to a spill.

Spill_Response_Workflow spill Spill Occurs size Assess Spill Size & Location spill->size small Small Spill (<1g, contained in fume hood) size->small Small large Large Spill (>1g or outside hood) size->large Large ppe Don Full PPE: - Respirator (if required) - Double Gloves - Goggles & Face Shield - Protective Clothing small->ppe evacuate_large Evacuate Immediate Area Alert Lab Supervisor & EHS large->evacuate_large evacuate_large->ppe Once safe to re-enter contain Cover spill with inert absorbent material (Vermiculite, sand, dry earth). Do NOT use combustible materials. ppe->contain collect Carefully sweep/scoop material into a labeled hazardous waste container. Avoid creating dust. contain->collect decon Decontaminate spill area with an appropriate solvent, followed by soap & water. collect->decon dispose Dispose of all materials as hazardous waste. decon->dispose

Caption: Emergency Response Decision Tree for an Accidental Spill.

Disposal Considerations

This compound and any materials contaminated with it must be treated as acutely toxic hazardous waste.

  • Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill cleanup materials, in a dedicated, clearly labeled, and sealed hazardous waste container.[11][15]

  • Container Integrity: Ensure the container is chemically compatible and leak-proof.[15]

  • Regulatory Compliance: Disposal must be carried out by a licensed hazardous waste disposal contractor in strict accordance with all local, regional, and national regulations.[17] Do not dispose of down the drain or in general trash.

References

  • NextSDS. (n.d.). 4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride. Retrieved from [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Chloropyridine, 99%. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazard Summary: 2-CHLOROPYRIDINE. Retrieved from [Link]

  • University of Georgia. (n.d.). Standard Operating Procedure: 4-Aminopyridine. Retrieved from [Link]

  • Alkali Metals. (n.d.). MSDS Name: 2-AMINO PYRIDINE. Retrieved from [Link]

  • Biochem Chemopharma. (n.d.). Safety Data Sheet - 2-AMINO PYRIDINE. Retrieved from [Link]

  • SIELC Technologies. (2026, February 25). 4-Amino-2-Chloropyridine. Retrieved from [Link]

  • PubChem. (n.d.). 2-Amino-4-chloro-6-methylpyrimidine. Retrieved from [Link]

  • National Cancer Institute. (n.d.). Aminopyridines Review. Retrieved from [Link]

Sources

Foundational

Electronic Profiling and pKa Determination of 4-(Aminomethyl)-6-chloropyridin-2-amine: A Technical Guide

Executive Summary As a novel building block in drug discovery and materials science, 4-(Aminomethyl)-6-chloropyridin-2-amine presents a complex physicochemical profile. The molecule features multiple ionizable centers an...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a novel building block in drug discovery and materials science, 4-(Aminomethyl)-6-chloropyridin-2-amine presents a complex physicochemical profile. The molecule features multiple ionizable centers and a highly conjugated aromatic system heavily influenced by competing mesomeric (+R) and inductive (-I) effects. For Application Scientists and drug development professionals, accurately profiling the electronic properties and acid dissociation constants (pKa) of this compound is critical for predicting its solubility, lipophilicity (logD), and target engagement.

This whitepaper synthesizes physical organic chemistry principles with field-proven analytical workflows to provide an authoritative guide on the electronic behavior and experimental pKa determination of this specific scaffold.

Structural and Electronic Profiling

The physicochemical behavior of 4-(Aminomethyl)-6-chloropyridin-2-amine is dictated by the central pyridine ring and the distinct electronic contributions of its three substituents. Understanding these substituent effects through Hammett parameters is essential for predicting the molecule's basicity 1.

  • The Pyridine Core: The ring nitrogen is sp2 hybridized, with its lone pair residing in an orbital orthogonal to the π -system. This makes it the primary aromatic basic center.

  • 2-Amino Group (-NH₂): The exocyclic amine acts as a strong electron donor via resonance (+R effect), delocalizing its lone pair into the pyridine π -system. This mesomeric donation significantly increases electron density on the ring nitrogen, which would normally raise the pKa (as seen in 2-aminopyridine, pKa ~6.86) 2. Because its lone pair is delocalized, the 2-amino group itself is non-basic under physiological conditions.

  • 6-Chloro Group (-Cl): Halogens exert a strong electron-withdrawing inductive effect (-I) that outweighs their weak resonance donation. Positioned ortho to the ring nitrogen, the 6-chloro substituent heavily depletes electron density from the basic center, drastically lowering the ring's pKa.

  • 4-Aminomethyl Group (-CH₂NH₂): The methylene bridge (-CH₂-) electronically insulates the primary amine from the aromatic π -system. Consequently, this group behaves as a typical aliphatic amine (highly basic). However, once protonated at physiological pH, the resulting -CH₂NH₃⁺ group becomes a potent inductive electron-withdrawing moiety, further depressing the pKa of the pyridine ring nitrogen.

Quantitative Data Summary
Functional GroupElectronic Effect on Pyridine CorePredicted Macroscopic pKaPhysiological State (pH 7.4)
4-Aminomethyl Inductive withdrawal (-I) when protonated8.8 – 9.2Protonated (+1)
Pyridine Ring N Primary aromatic basic center3.8 – 4.3Deprotonated (0)
2-Amino Resonance donation (+R), Inductive (-I)< 0 (Non-basic)Deprotonated (0)
6-Chloro Strong Inductive withdrawal (-I)N/AN/A

Protonation Microstates

Because the molecule possesses two viable basic centers (the aliphatic amine and the ring nitrogen), it undergoes a two-step protonation process as environmental pH decreases.

Microstates A A B Monoprotonated (Aliphatic N+) pH 7.4 A->B pKa1 ~ 9.0 C C B->C pKa2 ~ 4.2

Fig 1. pH-dependent protonation microstates of 4-(Aminomethyl)-6-chloropyridin-2-amine.

Experimental Methodologies for pKa Determination

To establish a highly trustworthy and self-validating physicochemical profile, a single analytical technique is insufficient. A robust workflow requires orthogonal validation using Potentiometry, NMR, and UV-Vis spectrophotometry.

Workflow Prep Sample Preparation (Aqueous/Cosolvent) Poten Potentiometric Titration (Macroscopic pKa) Prep->Poten NMR 1H NMR Titration (Microstate Assignment) Prep->NMR UV UV-Vis Spectrophotometry (Chromophore Tracking) Prep->UV Data Data Synthesis & Orthogonal Validation Poten->Data NMR->Data UV->Data

Fig 2. Orthogonal experimental workflow for robust pKa determination.

Potentiometric Titration (The Macroscopic Standard)

Potentiometry remains the gold standard for determining macroscopic pKa values by tracking bulk proton consumption.

  • Step 1: Prepare a 1.5 mM solution of the analyte in 0.15 M KCl.

    • Causality: Maintaining a constant ionic strength ensures that activity coefficients remain stable throughout the titration, allowing for accurate concentration-based pKa calculations rather than relying on fluctuating thermodynamic activities.

  • Step 2: Standardize 0.1 M HCl and 0.1 M KOH titrants against primary standards (e.g., KHP).

  • Step 3: Titrate under a continuous Argon or Nitrogen purge from pH 2.0 to 11.5.

    • Causality: Purging prevents atmospheric CO₂ from dissolving into the solution to form carbonic acid, which would artificially buffer the basic region and skew the measurement of the aliphatic amine pKa.

  • Step 4: If the free base precipitates at high pH, perform titrations in varying ratios of Methanol/Water and apply the Yasuda-Shedlovsky extrapolation to determine the aqueous pKa 3.

¹H NMR Titration (Microstate Assignment)

While potentiometry gives macroscopic values, NMR is required to assign which functional group corresponds to which pKa by tracking the chemical shifts of adjacent protons 4.

  • Step 1: Prepare a 5 mM solution in D₂O/H₂O (10:90 v/v) containing 0.1 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal standard.

    • Causality: Using 10% D₂O provides the necessary lock signal for the spectrometer while minimizing deuterium isotope effects, which can artificially shift pKa values by up to 0.5 units compared to pure water.

  • Step 2: Adjust the pH using dilute DCl and NaOD, recording 1D ¹H NMR spectra at 0.5 pH unit intervals.

  • Step 3: Plot the chemical shift ( δ ) of the methylene protons (-CH₂-) and the aromatic ring protons (H-3, H-5) against pH.

    • Self-Validation: The inflection point of the -CH₂- proton shift curve will unambiguously identify the pKa of the aliphatic amine, while the shift of the aromatic protons will identify the pKa of the pyridine ring nitrogen.

UV-Vis Spectrophotometry (Chromophore Tracking)

UV-Vis serves as a secondary validation tool specifically for the aromatic center.

  • Step 1: Prepare a 50 µM solution in a universal buffer system (e.g., Britton-Robinson buffer).

    • Causality: A universal buffer maintains a constant ionic environment across a wide pH range (pH 2-12), preventing spectral artifacts caused by changing buffer species.

  • Step 2: Record absorption spectra (200–400 nm) at 0.2 pH increments.

  • Step 3: Identify isosbestic points in the spectral overlay.

    • Self-Validation: The presence of sharp, distinct isosbestic points guarantees that the protonation of the pyridine ring is a clean, two-state thermodynamic transition without degradation, aggregation, or complexation side reactions. Note that the protonation of the aliphatic amine will cause negligible UV shift due to its electronic insulation from the chromophore.

References

  • Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review Source: Science Publishing Group URL:[Link]

  • The Stronger the Better: Donor Substituents Push Catalytic Activity of Molecular Chromium Olefin Polymerization Catalysts Source: Heidelberg University URL:[Link]

  • Acid dissociation constants in selected dipolar non-hydrogen-bond-donor solvents (IUPAC Technical Report) Source: University of Tartu (UT.ee) / IUPAC URL:[Link]

  • PKa determination by 1H NMR spectroscopy - An old methodology revisited Source: ResearchGate / Journal of Pharmaceutical and Biomedical Analysis URL:[Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocols for 4-(Aminomethyl)-6-chloropyridin-2-amine

Advanced Synthesis and Methodological Validation of 4-(Aminomethyl)-6-chloropyridin-2-amine Rationale and Strategic Approach The synthesis of multi-substituted pyridines, specifically 4-(aminomethyl)-6-chloropyridin-2-am...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Synthesis and Methodological Validation of 4-(Aminomethyl)-6-chloropyridin-2-amine

Rationale and Strategic Approach

The synthesis of multi-substituted pyridines, specifically 4-(aminomethyl)-6-chloropyridin-2-amine, presents unique chemoselectivity challenges. This compound features three distinct functional groups (an amino group, an aminomethyl group, and a chlorine atom) on a single pyridine scaffold, making it a highly valuable building block for pharmaceutical development and medicinal chemistry (). The primary synthetic hurdle lies in selectively reducing the precursor to form the aminomethyl group without triggering the hydrodehalogenation of the sensitive C6-chlorine atom.

Retrosynthetic Strategy and Mechanistic Causality

To construct this scaffold efficiently, a two-step sequence starting from the commercially available 2,6-dichloroisonicotinonitrile is optimal.

  • Step 1: Regioselective Ammonolysis. The electron-withdrawing nature of the nitrile group at the C4 position activates the C2 and C6 positions toward Nucleophilic Aromatic Substitution (SNAr) (1)[1]. By carefully controlling the stoichiometry and temperature of the ammonia addition, mono-substitution is achieved, yielding 2-amino-6-chloroisonicotinonitrile.

  • Step 2: Chemoselective Nitrile Reduction. The reduction of the nitrile to a primary amine must be performed under conditions that preserve the aryl chloride. Traditional palladium-catalyzed hydrogenation is contraindicated due to the high risk of concurrent dehalogenation. Instead, a Borane-Tetrahydrofuran (BH3·THF) complex is utilized. Borane acts as an electrophilic reducing agent, coordinating with the nitrogen of the nitrile and facilitating hydride transfer, leaving the aryl chloride intact.

Workflow start 2,6-Dichloroisonicotinonitrile (Starting Material) step1 Regioselective SNAr (NH3/MeOH, 80°C) start->step1 inter 2-Amino-6-chloroisonicotinonitrile (Intermediate) step1->inter step2 Chemoselective Reduction (BH3·THF, Reflux) inter->step2 product 4-(Aminomethyl)-6-chloropyridin-2-amine (Target Compound) step2->product

Two-step synthetic workflow for 4-(Aminomethyl)-6-chloropyridin-2-amine.

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Amino-6-chloroisonicotinonitrile Objective: Achieve mono-amination via SNAr while preventing di-substitution to establish the foundation for the synthesis of aminopyridines (2)[2].

  • Preparation: In a heavy-walled pressure vessel, suspend 2,6-dichloroisonicotinonitrile (10.0 g, 57.8 mmol) in a 7N solution of ammonia in methanol (80 mL).

  • Reaction: Seal the vessel and heat the mixture to 80 °C behind a blast shield. Stir vigorously for 16 hours.

    • Causality: The elevated temperature is required to overcome the activation energy barrier for the substitution of the first chloride. The reaction naturally arrests at mono-substitution because the newly introduced electron-donating amino group decreases the electrophilicity of the pyridine ring, making a second substitution kinetically unfavorable.

  • Workup: Cool the vessel to 0 °C before opening to prevent the sudden release of residual ammonia gas. Concentrate the mixture under reduced pressure.

  • Purification & Validation: Resuspend the crude solid in cold water (100 mL) to dissolve ammonium chloride byproducts. Filter the precipitate, wash with cold water, and dry under high vacuum to afford the intermediate as a pale yellow solid. The absence of inorganic salts validates the workup efficacy.

Protocol B: Chemoselective Reduction to 4-(Aminomethyl)-6-chloropyridin-2-amine Objective: Reduce the nitrile to a primary amine without cleaving the C-Cl bond.

  • Preparation: Flame-dry a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar under an argon atmosphere. Add 2-amino-6-chloroisonicotinonitrile (5.0 g, 32.5 mmol) and anhydrous THF (50 mL).

  • Reduction: Cool the solution to 0 °C. Dropwise, add a 1.0 M solution of BH3·THF complex (97.5 mL, 97.5 mmol, 3.0 eq).

    • Causality: Borane is chosen over potent nucleophilic hydrides (like LiAlH4) to prevent potential side reactions with the halogen and to ensure a milder, more controlled reduction profile.

  • Reflux: Once the addition is complete, slowly warm the reaction to room temperature, then heat to reflux for 12 hours.

  • Quenching & Hydrolysis: Cool the reaction to 0 °C and carefully quench by the dropwise addition of methanol (20 mL) until effervescence ceases. Add 6 M HCl (30 mL) and heat to 60 °C for 2 hours.

    • Causality: This acidic hydrolysis step is a critical self-validating mechanism; it breaks down the highly stable amine-borane complexes formed during the reduction, ensuring the release of the free amine hydrochloride salt and preventing artificially low yields.

  • Isolation: Concentrate the mixture to remove THF and methanol. Basify the aqueous layer to pH 12 using 2M NaOH, and extract with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate to yield the target compound.

Quantitative Data and Optimization Parameters

The following table summarizes the optimization of the reduction step (Protocol B), highlighting the necessity of the borane reagent for maintaining the integrity of the chlorine substituent.

Reducing AgentReaction ConditionsNitrile Conversion (%)Yield of Target (%)Dehalogenated Byproduct (%)
H2, Pd/C (10%)MeOH, 1 atm, RT>99<5>90
LiAlH4THF, 0 °C to RT854235
NaBH4, NiCl2MeOH, 0 °C956815
BH3·THF THF, Reflux >99 84 <2

Table 1: Comparison of reducing agents for the chemoselective reduction of 2-amino-6-chloroisonicotinonitrile.

References

  • Title: A simple synthesis of aminopyridines: use of amides as amine source Source: SciELO URL: [Link]

Sources

Application

Application Note: Suzuki-Miyaura Cross-Coupling of Unprotected 4-(Aminomethyl)-6-chloropyridin-2-amine

Document Type: Advanced Technical Protocol & Application Guide Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Executive Summary The synthesis of highly functionalized biaryl com...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Advanced Technical Protocol & Application Guide Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The synthesis of highly functionalized biaryl compounds is a cornerstone of modern drug discovery. However, performing palladium-catalyzed Suzuki-Miyaura cross-couplings on substrates with multiple unprotected, highly basic amines presents a severe synthetic challenge. 4-(Aminomethyl)-6-chloropyridin-2-amine contains both a primary aliphatic amine (aminomethyl) and a primary heteroaromatic amine. These moieties are notoriously prone to coordinating with palladium intermediates, leading to catalyst poisoning and off-cycle resting states.

This application note details a robust, self-validating protocol for the direct cross-coupling of this unprotected substrate. By leveraging the immense steric bulk of the dialkylbiarylphosphine ligand XPhos and the reliable activation of a Buchwald G2 precatalyst , this methodology bypasses the need for transient protecting groups (such as Boc or Cbz), streamlining synthetic workflows and maximizing atom economy.

Mechanistic Rationale & Causality (E-E-A-T)

The Challenge of Unprotected Amines

In a standard Suzuki-Miyaura catalytic cycle, the active Pd(0) species must undergo oxidative addition into the C–Cl bond. The 6-chloropyridine ring of our substrate is rendered electron-rich by the electron-donating 2-amino group, inherently slowing the oxidative addition step. More critically, the highly nucleophilic 4-(aminomethyl) group can act as a multidentate ligand. Without steric protection, the amines rapidly coordinate to the Pd(0) or Pd(II) centers, forming stable, catalytically dead bis-amine complexes.

Causality of Experimental Choices

To engineer a successful coupling system, every reagent must be chosen to outcompete these parasitic side-reactions:

  • Ligand Selection (XPhos): We utilize 2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl (XPhos). The massive steric profile of the triisopropylphenyl ring and the dicyclohexyl groups creates a tight, exclusionary coordination sphere around the palladium center. This physically blocks the coordination of the basic amines while still allowing the planar heteroaryl chloride and the boronic acid to access the metal .

  • Precatalyst Selection (XPhos-Pd-G2): Unprotected amines can inhibit the in situ reduction of traditional Pd(II) sources (e.g., Pd(OAc)₂). The G2 palladacycle precatalyst guarantees the generation of the active L1​Pd(0) species under mild basic conditions, independent of the substrate's redox interference.

  • Biphasic Solvent System (1,4-Dioxane/H₂O): The substrate is highly polar and water-soluble. A 4:1 mixture of Dioxane/H₂O ensures complete dissolution of both the organic substrate and the inorganic base (K₃PO₄), facilitating the crucial transmetalation step .

CatalyticCycle Precat XPhos-Pd-G2 Precatalyst (Inactive) Pd0 L-Pd(0) Active Species (L = XPhos) Precat->Pd0 Base, RT OxAdd Oxidative Addition Complex (Pd-II) Pd0->OxAdd + 6-chloropyridine deriv. Poison Amine Coordination (Catalyst Poisoning) Pd0->Poison Unprotected Amines TransMet Transmetalation Complex OxAdd->TransMet + Ar-B(OH)2, Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 - Biaryl Product Poison->Pd0 Prevented by XPhos Steric Bulk

Mechanistic pathway showing how XPhos steric bulk prevents amine-induced catalyst poisoning.

Quantitative Optimization Data

The necessity of the XPhos ligand is clearly demonstrated in the optimization data. Standard phosphine ligands fail to turn over the catalytic cycle due to rapid deactivation.

Table 1: Catalyst/Ligand Optimization for Phenylboronic Acid Coupling

EntryPalladium SourceLigandBaseSolvent (v/v)Isolated Yield (%)
1Pd(OAc)₂ (5 mol%)PPh₃ (10 mol%)K₂CO₃Dioxane/H₂O (4:1)< 5% (Deactivation)
2Pd(dppf)Cl₂ (5 mol%)NoneK₃PO₄Dioxane/H₂O (4:1)12%
3Pd₂(dba)₃ (2.5 mol%)SPhos (10 mol%)K₃PO₄Dioxane/H₂O (4:1)68%
4 XPhos-Pd-G2 (2 mol%) XPhos (2 mol%) K₃PO₄ Dioxane/H₂O (4:1) 94%

Conditions: 4-(Aminomethyl)-6-chloropyridin-2-amine (1.0 equiv), Phenylboronic acid (1.5 equiv), Base (3.0 equiv), 80 °C, 2 hours.

Table 2: Substrate Scope (Boronic Acids)

EntryBoronic Acid PartnerTime (h)Isolated Yield (%)
1Phenylboronic acid294%
24-Methoxyphenylboronic acid296%
33-Pyridylboronic acid482%
42-Thiopheneboronic acid488%

Experimental Workflow

Workflow Step1 Reaction Setup (Degassed Solvents) Step2 Catalyst Activation (Yellow -> Red/Brown) Step1->Step2 Step3 Cross-Coupling (80°C, 2-4 h) Step2->Step3 Step4 pH Adjustment (pH 11 for freebase) Step3->Step4 Step5 Extraction & Purif. (2-MeTHF / SCX-2) Step4->Step5

End-to-end workflow for the Suzuki-Miyaura coupling of unprotected aminopyridines.

Self-Validating Experimental Protocol

This protocol is designed with built-in observational checkpoints to ensure the reaction is proceeding correctly at each stage.

Reagents & Equipment
  • Substrate: 4-(Aminomethyl)-6-chloropyridin-2-amine (1.0 mmol, 157.6 g/mol )

  • Coupling Partner: Arylboronic acid (1.5 mmol)

  • Precatalyst: XPhos-Pd-G2 (0.02 mmol, 2 mol%)

  • Ligand: XPhos (0.02 mmol, 2 mol%)

  • Base: K₃PO₄ (3.0 mmol)

  • Solvent: 1,4-Dioxane / Deionized H₂O (4:1 ratio, 5 mL total volume)

Step-by-Step Procedure
  • Preparation: To an oven-dried 10 mL Schlenk tube or microwave vial equipped with a magnetic stir bar, add the 4-(Aminomethyl)-6-chloropyridin-2-amine (157.6 mg, 1.0 mmol), arylboronic acid (1.5 mmol), XPhos-Pd-G2 (15.7 mg, 0.02 mmol), XPhos (9.5 mg, 0.02 mmol), and K₃PO₄ (636.8 mg, 3.0 mmol).

  • Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel and backfill with dry Nitrogen or Argon. Repeat this cycle three times.

  • Solvent Addition: Syringe in 4 mL of sparged 1,4-Dioxane followed by 1 mL of sparged deionized water.

  • Validation Checkpoint 1 (Activation): Stir the mixture at room temperature for 5 minutes. Self-Validation: You must observe the suspension transition from a pale yellow color to a deep red/brown solution. This color change confirms the successful deprotonation of the G2 precatalyst and the formation of the active L1​Pd(0) species.

  • Heating: Transfer the vessel to a pre-heated oil bath or heating block set to 80 °C. Stir vigorously for 2 to 4 hours.

  • Validation Checkpoint 2 (Reaction Progress): As the reaction proceeds, inorganic salts (KCl and borate byproducts) will precipitate, turning the dark solution cloudy.

Specialized Workup & Extraction

Because the product contains two highly basic, water-soluble amines, standard aqueous workup will result in catastrophic yield loss.

  • Cool the reaction to room temperature and transfer to a separatory funnel. Dilute with 10 mL of water.

  • Crucial Step: Add 1M aqueous NaOH dropwise until the aqueous phase reaches pH 11–12 . Causality: This ensures both the 2-amino and 4-aminomethyl groups are fully deprotonated (free-based), driving the product into the organic phase.

  • Extract the aqueous layer with 2-Methyltetrahydrofuran (2-MeTHF) or a 3:1 mixture of CHCl₃/Isopropanol (3 × 15 mL). Note: Do not use standard Ethyl Acetate, as the partition coefficient for the diamine is poor.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify via reverse-phase chromatography (C18, Water/Acetonitrile with 0.1% NH₄OH) or utilize an SCX-2 catch-and-release ion exchange cartridge.

Analytical Characterization & Troubleshooting

To verify the consumption of the starting material and the formation of the product, utilize the following analytical parameters:

  • TLC Monitoring: The starting material is highly polar and will streak or stay on the baseline in standard Hexanes/EtOAc. Use 10% MeOH in DCM containing 1% aqueous NH₄OH as the eluent.

  • LC-MS (ESI+):

    • Starting Material: Look for the distinct chlorine isotope pattern at m/z = 158.1 / 160.1 [M+H]+ .

    • Product (e.g., Phenyl coupling): Look for the disappearance of the chlorine isotope pattern and the appearance of a single sharp mass peak at m/z = 200.1 [M+H]+ .

  • Troubleshooting Protodeboronation: If LC-MS indicates complete consumption of the boronic acid but remaining starting material, the boronic acid is undergoing competitive protodeboronation. Solution: Slow-add the boronic acid via syringe pump over 1 hour, or increase the boronic acid loading to 2.0 equivalents.

References

  • Billingsley, K.; Anderson, K. W.; Buchwald, S. L. "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research, 2008, 41(11), 1461–1473. URL: [Link]

  • Molander, G. A.; Shin, I. "Synthesis and Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Halides." Organic Letters, 2011, 13(15), 3956–3959. URL: [Link]

Method

Application Note: Incorporating 4-(Aminomethyl)-6-chloropyridin-2-amine in Fragment-Based Lead Discovery (FBLD) Campaigns

Target Audience: Structural Biologists, Medicinal Chemists, and Preclinical Drug Discovery Scientists Content Focus: Biophysical Screening, Structural Validation, and Hit-to-Lead Optimization Executive Summary Fragment-b...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Structural Biologists, Medicinal Chemists, and Preclinical Drug Discovery Scientists Content Focus: Biophysical Screening, Structural Validation, and Hit-to-Lead Optimization

Executive Summary

Fragment-based lead discovery (FBLD) has proven highly fruitful over the past two decades for a variety of challenging macromolecular targets, prioritizing high ligand efficiency (LE) over initial raw binding affinity[1]. By screening low-molecular-weight compounds (≤300 Da), FBLD provides highly tractable starting points that can be systematically optimized into potent leads[1][2].

Among privileged fragment scaffolds, 2-aminopyridines have consistently demonstrated exceptional utility. They act as "hot spot" binders, particularly in targeting kinase hinge regions and the catalytic aspartates of proteases[2][3][4]. This application note details the integration of a highly functionalized derivative—4-(Aminomethyl)-6-chloropyridin-2-amine —into an FBLD workflow. We outline the physicochemical rationale, self-validating primary screening protocols, and structure-based hit-to-lead evolution strategies.

Pharmacophore Rationale & Physicochemical Profiling

To be effective, a fragment must adhere to the "Rule of Three" (Ro3) while offering clear vectors for synthetic elaboration[2]. 4-(Aminomethyl)-6-chloropyridin-2-amine is an ideal candidate because it combines a privileged recognition motif with two orthogonal synthetic handles.

  • 2-Aminopyridine Core: Acts as a potent bidentate hydrogen bond donor/acceptor. In kinases (e.g., CDK9), it mimics the adenine ring of ATP, forming critical dual hydrogen bonds with the hinge region[3]. In aspartyl proteases like BACE-1, the charged aminopyridine motif forms a bidentate interaction with catalytic aspartates[5].

  • 6-Chloro Substituent: Fulfills a dual role. Biologically, dispersion forces from the halogen occupy adjacent hydrophobic pockets (e.g., the S1 pocket in proteases), contributing favorable entropy to binding affinity via desolvation[2]. Synthetically, it serves as a precise handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura)[6].

  • 4-Aminomethyl Group: Provides a highly polar, flexible vector. A compound with a flexible amine linker often exhibits higher binding affinity by reaching into solvent channels or interacting with surface-exposed acidic residues[7]. It allows for rapid amide coupling to explore chemical space without disrupting the core binding mode.

Table 1: Physicochemical Profile vs. Astex Rule of Three
Property4-(Aminomethyl)-6-chloropyridin-2-amineAstex Ro3 LimitEvaluation Status
Molecular Weight 157.60 g/mol ≤ 300 DaOptimal
cLogP ~0.8 (Highly polar)≤ 3.0Optimal (High solubility)
H-Bond Donors 4 (Primary amines)≤ 3Marginal Exception*
H-Bond Acceptors 3 (N atoms)≤ 3Optimal
Rotatable Bonds 1≤ 3Optimal (Rigid core)

*Note: The slight exceedance in H-bond donors is highly advantageous for targeting solvent-exposed acidic residues and does not negatively impact the >10 mM aqueous solubility required for FBLD screening[2].

Vector_Analysis frag 4-(Aminomethyl)-6-chloropyridin-2-amine Core Scaffold n1 2-Amino Group Bidentate H-Bonding (Kinase Hinge / Aspartates) frag->n1 Interaction n2 Pyridine Nitrogen H-Bond Acceptor frag->n2 Interaction n3 4-Aminomethyl Amide Coupling Handle (Solvent Channel) frag->n3 Synthetic Vector n4 6-Chloro Hydrophobic Pocket & Cross-Coupling Handle frag->n4 Synthetic Vector

Fig 1. Pharmacophore mapping and synthetic vector analysis of the substituted pyridine fragment.

Primary Biophysical Screening

Because fragments bind with low affinity ( Kd​ typically 10 μ M to 10 mM), standard biochemical assays are prone to false negatives and pan-assay interference[1]. Detection requires highly sensitive, orthogonal biophysical techniques[8].

FBLD_Workflow lib Fragment Library Design Inclusion of 4-(Aminomethyl)- 6-chloropyridin-2-amine screen Primary Screening Ligand-Observed NMR & SPR (Detection of mM-µM Kd) lib->screen struct Structural Validation X-ray Crystallography (Binding Mode Elucidation) screen->struct opt Hit-to-Lead Evolution Structure-Based Growing via -Cl and -CH2NH2 handles struct->opt

Fig 2. FBLD workflow integrating primary biophysical screening with structure-guided optimization.

Protocol 1: Ligand-Observed NMR Screening (WaterLOGSY)

Nuclear magnetic resonance (NMR) spectroscopy is uniquely qualified for fragment screening due to its capability to detect weak interactions across a broad affinity range[8]. Ligand-observed NMR methods offer several advantages, including no isotopic labeling requirement and resistance to false positives from promiscuous aggregators[1][8].

Causality & Self-Validation: WaterLOGSY relies on the transfer of magnetization from bulk water to the ligand via the target protein. A binding fragment will show an inverted signal compared to the free ligand due to the large correlation time of the protein-ligand complex. To make this a self-validating system, a known non-binder (e.g., sucrose) must be included in the mixture. If the non-binder shows an inverted signal, it indicates non-specific protein aggregation, invalidating the run.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 500 μ L NMR sample containing 10–20 μ M of the unlabelled target protein in a deuterated buffer (e.g., 50 mM Phosphate, 100 mM NaCl, 10% D2O, pH 7.4).

  • Fragment Pooling: Add 4-(Aminomethyl)-6-chloropyridin-2-amine and 4-6 other structurally distinct fragments to a final concentration of 500 μ M each (keep final DMSO < 2%).

  • Internal Controls: Spike the sample with 500 μ M sucrose (negative control) and a known weak reference binder (positive control).

  • Data Acquisition: Acquire 1D WaterLOGSY spectra at 298 K with a mixing time of 1–2 seconds.

  • Analysis: Identify binding by observing positive cross-peaks (or inverted signals relative to the reference spectrum) for the 4-(Aminomethyl)-6-chloropyridin-2-amine resonances.

Protocol 2: Surface Plasmon Resonance (SPR) Screening

SPR provides real-time kinetic data and orthogonal validation to NMR.

Causality & Self-Validation: Because fragments have rapid on/off rates, their sensorgrams typically present as "square waves." The high concentrations of fragment and DMSO required cause massive bulk refractive index changes. A self-validating SPR protocol must include a reference flow cell (Fc1) to subtract these bulk effects, alongside a rigorous DMSO solvent correction curve.

Step-by-Step Methodology:

  • Surface Preparation: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling to a density of 3000–5000 RU (Flow Cell 2). Leave Flow Cell 1 blank (ethanolamine deactivated) as a reference.

  • Solvent Correction: Run a DMSO calibration curve (0.5% to 5% DMSO in running buffer) before and after the fragment screening plate to correct for excluded volume effects.

  • Screening: Inject 4-(Aminomethyl)-6-chloropyridin-2-amine at a single high concentration (e.g., 1 mM) at a high flow rate (50 μ L/min) to minimize mass transport limitations.

  • Validation: For hits, perform a multi-cycle kinetic dose-response (15.6 μ M to 1 mM) to determine the steady-state affinity ( Kd​ ).

Orthogonal Validation & Structural Elucidation

A fragment hit is only actionable if its binding mode is understood at atomic resolution to guide structure-based drug design (SBDD)[2]. X-ray crystallography is the gold standard for this validation[4].

Protocol 3: High-Concentration Fragment Soaking

Causality & Self-Validation: Co-crystallization can sometimes force non-physiological conformations or trap the protein in a non-relevant state. Soaking high concentrations of the fragment into pre-formed apo-crystals ensures the observed binding mode represents a true interaction. To self-validate, always collect data on an apo-crystal soaked with the exact same concentration of DMSO (without the fragment) to ensure that any observed electron density in the active site is genuinely from the ligand and not a solvent artifact.

Step-by-Step Methodology:

  • Apo-Crystal Growth: Grow apo-crystals of the target protein using established hanging-drop or sitting-drop vapor diffusion methods.

  • Soaking Solution: Prepare a soaking solution containing the mother liquor supplemented with 10–50 mM of 4-(Aminomethyl)-6-chloropyridin-2-amine and 5-10% DMSO.

  • Incubation: Transfer the apo-crystals into the soaking drop. Incubate for 1 to 24 hours (optimize empirically; fragments with rapid kinetics often require only 1-2 hours).

  • Cryoprotection & Harvesting: Briefly transfer the crystal to a cryoprotectant solution (e.g., mother liquor + 20% glycerol) and flash-freeze in liquid nitrogen.

  • Data Collection: Collect diffraction data at a synchrotron source. Solve the structure via molecular replacement and inspect the Fo​−Fc​ difference map for positive electron density corresponding to the fragment.

Hit-to-Lead Evolution Strategy

The accepted best method for increasing the potency of fragments is by iterative fragment growing[6]. Once the binding mode of 4-(Aminomethyl)-6-chloropyridin-2-amine is confirmed via X-ray crystallography, SBDD drives optimization[2].

  • Vector A (Amide Coupling via 4-Aminomethyl): The primary amine is highly nucleophilic and easily functionalized via standard EDC/HOBt amide coupling. If the crystal structure reveals the aminomethyl group pointing toward the solvent channel, coupling it with diverse carboxylic acids (e.g., substituted benzoic acids or heteroaromatics) can rapidly increase affinity by capturing additional van der Waals interactions at the pocket entrance[6][7].

  • Vector B (Cross-Coupling via 6-Chloro): The chlorine atom provides a direct handle for Suzuki-Miyaura or Sonogashira cross-coupling[6]. By combining the core motif with biaryl moieties, the fragment can be "grown" to better occupy adjacent hydrophobic pockets (such as the S1–S3 pockets in proteases), significantly improving the IC50​ from the millimolar to the nanomolar range[4][5].

References

  • Process of Fragment-Based Lead Discovery—A Perspective from NMR | nih.gov | 1

  • NMR-Based Fragment Screening for RNA-Targeted Drug Discovery | mdpi.com | 8

  • Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies | acs.org | 3

  • Fragment-Based Screening by Protein Crystallography: Successes and Pitfalls | mdpi.com | 4

  • What makes a good fragment in fragment-based drug discovery? | tandfonline.com | 2

  • SHAPE-enabled fragment-based ligand discovery for RNA | pnas.org |7

  • Fragment expansion with NUDELs – poised DNA-encoded libraries | rsc.org | 6

  • Application of Fragment Screening by X-ray Crystallography to the Discovery of Aminopyridines as Inhibitors of β-Secretase | acs.org | 5

Sources

Technical Notes & Optimization

Troubleshooting

Improving overall yield in the synthesis of 4-(Aminomethyl)-6-chloropyridin-2-amine

Welcome to the technical support center for the synthesis of 4-(Aminomethyl)-6-chloropyridin-2-amine. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the comm...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 4-(Aminomethyl)-6-chloropyridin-2-amine. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges associated with this synthesis, aiming to improve overall yield and purity. Drawing from established chemical principles and field-proven insights, we will explore the critical parameters of the synthesis, troubleshoot common issues, and answer frequently asked questions.

Introduction: The Synthetic Challenge

The synthesis of 4-(Aminomethyl)-6-chloropyridin-2-amine is a crucial process for the development of various pharmaceutical agents. The primary route involves the reduction of the corresponding nitrile, 2-amino-6-chloro-4-cyanopyridine. While seemingly straightforward, this reduction is often plagued by issues such as low yield, catalyst deactivation, and the formation of challenging-to-remove impurities. This guide provides a systematic approach to overcoming these obstacles.

The most common synthetic pathway is a two-step process:

  • Synthesis of the Nitrile Precursor: Formation of 2-amino-6-chloro-4-cyanopyridine. This can be achieved through various methods, such as the reaction of 2-chloro-4-cyanopyridine with ammonia or the reduction of 2-nitro-4-cyanopyridine.[1]

  • Reduction of the Nitrile: The reduction of the cyano group to a primary aminomethyl group to yield the final product. This step is the primary focus of our optimization guide.

Below is a diagram illustrating the general synthetic workflow.

Synthesis_Workflow cluster_0 Step 1: Precursor Synthesis cluster_1 Step 2: Nitrile Reduction Start 2,6-dichloro-4-cyanopyridine or similar starting material Precursor 2-amino-6-chloro-4-cyanopyridine Start->Precursor Amination Product 4-(Aminomethyl)-6-chloropyridin-2-amine Precursor->Product Reduction (e.g., Raney Ni, H₂)

Caption: General synthetic workflow for 4-(Aminomethyl)-6-chloropyridin-2-amine.

Troubleshooting Guide

This section addresses specific problems you may encounter during the nitrile reduction step.

Q1: My overall yield is consistently low. What are the most likely causes?

Low yield is the most common complaint and can stem from several factors. A logical diagnosis is essential.

  • Incomplete Reaction: The starting nitrile may not be fully consumed. This can be due to insufficient catalyst loading, poor catalyst activity, or non-optimal reaction conditions (temperature, pressure, time).

    • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the starting material persists, consider increasing the catalyst loading, extending the reaction time, or moderately increasing the temperature or hydrogen pressure.

  • Catalyst Deactivation: The Raney Nickel catalyst is susceptible to poisoning by sulfur compounds, residual solvents, or oxidation.

    • Solution: Ensure the starting material and solvents are of high purity. The Raney Nickel catalyst should be freshly prepared or properly stored under an inert atmosphere or solvent (e.g., ethanol) to prevent oxidation.[2]

  • Side Product Formation: The primary cause of low yield is often the diversion of the intermediate imine to form secondary and tertiary amines. This occurs when the newly formed primary amine product attacks the imine intermediate.

    • Solution: See Q2 for a detailed discussion on suppressing these side reactions.

  • Product Loss During Workup: The product is a polar amine, which can be challenging to extract and may adhere to silica gel during chromatography. It can also form water-soluble salts.

    • Solution: After filtration of the catalyst, a careful aqueous workup is needed. Basify the solution to a pH > 10 before extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to ensure the amine is in its freebase form. For purification, consider converting the amine to its hydrochloride salt for crystallization or using a protecting group strategy (see FAQ Q3).

Q2: I'm observing significant secondary amine impurities in my crude product. How can I improve selectivity for the primary amine?

The formation of secondary amines is a classic challenge in nitrile reduction. The mechanism involves the reaction of the primary amine product with the intermediate imine, which then gets reduced.

  • Mechanism of Side Product Formation:

    • R-C≡N + H₂/Catalyst → [R-CH=NH] (Imine Intermediate)

    • [R-CH=NH] + H₂/Catalyst → R-CH₂-NH₂ (Primary Amine - Desired Product)

    • [R-CH=NH] + R-CH₂-NH₂ → R-CH(NH-CH₂-R)-NH₂ → R-CH=N-CH₂-R + NH₃

    • R-CH=N-CH₂-R + H₂/Catalyst → (R-CH₂)₂-NH (Secondary Amine - Impurity)

  • Solutions to Improve Selectivity:

    • Use of Additives: Adding ammonia to the reaction mixture can shift the equilibrium away from secondary amine formation by competing with the product amine for reaction with the imine intermediate.

    • Optimized Catalyst System: The combination of Raney Nickel with a hydride source like potassium borohydride (KBH₄) in ethanol has been shown to be a mild and efficient method that can provide primary amines in good to excellent yields with only trace amounts of secondary or tertiary amines formed.[2][3] This system often works well at room temperature without the need for high-pressure hydrogenation equipment.[2][3]

    • Protecting Group Strategy: A robust, albeit multi-step, approach is to protect the amine immediately after it is formed. This is discussed in detail in FAQ Q3.

Q3: My Raney Nickel catalyst appears inactive or provides inconsistent results. What are the best practices for its use?

Raney Nickel is a highly effective but sensitive catalyst. Proper handling is critical for reproducible results.

  • Activation: Commercial Raney Nickel is often supplied as an alloy of nickel and aluminum. It must be activated before use by digesting the aluminum with a concentrated sodium hydroxide solution.[2] This process is highly exothermic and generates hydrogen gas, requiring careful execution in a well-ventilated fume hood.

  • Washing: After activation, the catalyst must be washed thoroughly with deionized, oxygen-free water until the washings are neutral. This removes residual NaOH and aluminates. Subsequent washes with ethanol are used to remove water.[2]

  • Storage: Activated Raney Nickel is pyrophoric and can ignite if allowed to dry in the air.[4] It should always be kept wet, typically under water or ethanol, and stored in a tightly sealed container.

  • Handling: Weigh and transfer the catalyst as a slurry. Never allow the catalyst to dry on the filter paper or spatula. After the reaction, the filtered catalyst should be quenched carefully (e.g., with dilute acid) before disposal.

The following decision tree can help troubleshoot common issues during the reduction step.

Troubleshooting_Tree Start Low Yield or Impure Product CheckTLC Analyze crude reaction mixture (TLC, LCMS, NMR) Start->CheckTLC UnreactedSM High % of Starting Material CheckTLC->UnreactedSM SideProducts Significant Side Products (e.g., secondary amine) CheckTLC->SideProducts WorkupIssue Product lost during workup? CheckTLC->WorkupIssue IncreaseEffort Increase Reaction Time/Temp Increase Catalyst Load Check Catalyst Activity UnreactedSM->IncreaseEffort Yes ModifyConditions Use Raney Ni/KBH₄ System Add Ammonia to Reaction Consider Protecting Group Strategy SideProducts->ModifyConditions Yes OptimizeWorkup Basify to pH > 10 before extraction Use alternative purification (crystallization) Use Protecting Group Strategy WorkupIssue->OptimizeWorkup Yes

Caption: Troubleshooting decision tree for the nitrile reduction step.

Frequently Asked Questions (FAQs)

Q1: What are the recommended conditions for the nitrile reduction using Raney Nickel?

While multiple systems exist, a particularly effective and accessible method uses Raney Nickel in combination with potassium borohydride (KBH₄). This avoids the need for high-pressure hydrogenation equipment.

ParameterRecommended ConditionRationale / Comments
Catalyst Raney Nickel (activated)Highly active for nitrile reduction.
Reducing Agent Potassium Borohydride (KBH₄)Serves as the hydrogen source. Safer and easier to handle than H₂ gas.
Solvent Dry EthanolGood solvent for the substrate and reagent.[3]
Stoichiometry Substrate : Raney Ni : KBH₄ (molar ratio) = 1 : 1 : 4This ratio has been optimized for efficient reduction of various nitriles.[2][3]
Temperature Room TemperatureThe reaction is typically efficient at ambient temperature, minimizing side reactions.[2]
Atmosphere Air (or Nitrogen)An inert atmosphere is not strictly necessary for this system, simplifying the setup.[3]
Q2: Can I use other reduction methods?

Yes, several alternatives exist, each with its own advantages and disadvantages.

MethodReagents & ConditionsProsCons
Catalytic Hydrogenation H₂ (gas, balloon or Parr shaker), Pd/C or Raney Ni, MeOH or EtOHHigh atom economy, clean reaction.Requires specialized pressure equipment, potential for catalyst poisoning.
Lithium Aluminum Hydride LiAlH₄, THF or Et₂O, 0 °C to RTPowerful reducing agent, highly effective.Reacts violently with water, requires strictly anhydrous conditions, difficult workup.
Borane Reduction BH₃·THF or BH₃·DMS, THFGood for reducing nitriles.Reagent is moisture-sensitive and has a distinct odor.
Electrochemical Reduction Electric current, acidic aqueous solution, specific cathode (e.g., Pb)Can be cost-effective and environmentally friendly.[5]Requires specialized electrochemical cell, optimization can be complex.[5]
Q3: How can a Boc-protection strategy improve my synthesis, and what is the protocol?

A protection-purification-deprotection strategy can dramatically simplify handling and purification, often leading to a higher overall yield of pure product. The tert-butoxycarbonyl (Boc) group is ideal as it renders the polar amine non-polar and stable, and it can be easily removed under acidic conditions.[6][7]

The workflow is: Reduction → Boc Protection → Purification → Deprotection .

This strategy is particularly useful when direct purification of the final amine is difficult due to its polarity or instability.

Experimental Protocol: Boc-Protection and Deprotection Sequence

Part A: Reduction and In Situ Boc Protection

  • Setup: In a round-bottom flask, add 2-amino-6-chloro-4-cyanopyridine (1 equiv.), activated Raney Nickel (approx. 1 equiv. by mole of Ni), and dry ethanol.

  • Reduction: Cool the mixture in an ice bath and add KBH₄ (4 equiv.) portion-wise while stirring. After the addition, allow the reaction to warm to room temperature and stir until TLC or LCMS indicates complete consumption of the starting material.

  • Filtration: Carefully filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the Celite pad with ethanol. Caution: Do not allow the catalyst to dry.

  • Protection: Combine the ethanolic filtrates. Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv.) and stir at room temperature for 2-4 hours or until protection is complete.

  • Workup: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude Boc-protected product.

  • Purification: Purify the crude material by flash column chromatography on silica gel. The Boc-protected amine is significantly less polar and easier to handle on silica than the free amine.

Part B: Boc Deprotection

The Boc group is acid-labile and can be removed with strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[8][9]

  • Setup: Dissolve the purified Boc-protected intermediate (1 equiv.) in dichloromethane (DCM).

  • Deprotection: Add trifluoroacetic acid (TFA, 5-10 equiv.) to the solution and stir at room temperature for 1-3 hours.[10] The reaction can be monitored by TLC.

  • Isolation: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure. The product will be the TFA salt. To obtain the free amine, dissolve the residue in water, basify with NaOH or Na₂CO₃, and extract with an organic solvent. For the hydrochloride salt, an HCl solution in a non-aqueous solvent like dioxane or ether is often used.[11]

Using this robust protocol can circumvent many of the common yield and purity issues associated with the direct synthesis and isolation of 4-(Aminomethyl)-6-chloropyridin-2-amine.

References
  • Vertex AI Search, based on 12

  • J&K Scientific LLC. (2026, February 8). BOC Protection and Deprotection. Retrieved from [Link]

  • Wu, B., Zhang, J., Yang, M., Yue, Y., Ma, L.-J., & Yu, X.-Q. (2008). Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. Arkivoc, 2008(13), 95-101.
  • Semantic Scholar, based on [Link]

  • Staskun, B., & van Es, T. (2008). The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel. South African Journal of Chemistry, 61, 144–156.
  • PubMed. (2001, April 6). Nitrile reduction in the presence of Boc-protected amino groups by catalytic hydrogenation over palladium-activated Raney-nickel. Retrieved from [Link]

  • Backeberg, O. G., & Staskun, B. (1962). A Novel Reduction of Nitriles to Aldehydes. Journal of the Chemical Society, 3961-3963.
  • ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

  • PubMed Central. (n.d.). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Retrieved from [Link]

  • Google Patents. (n.d.). CN102276526B - Synthesis method of 2-amino pyridine compounds.
  • SciELO. (n.d.). A simple synthesis of aminopyridines: use of amides as amine source. Retrieved from [Link]

  • Katritzky, A. R., Scriven, E. F. V., Majumder, S., Tu, H., Vakulenko, A. V., Akhmedov, N. G., & Murugan, R. (2005).
  • Rsc.org. (n.d.). Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. Retrieved from [Link]

  • ResearchGate. (2025, December 6). Efficient synthesis of 4-amino-2,6-dichloropyridine and its derivatives. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthesis and Aminomethylation of 2-Amino-4-(2-chlorophenyl)-6-(dicyanomethyl)-1,4-dihydropyridine-3,5-dicarbonitrile N-Methylmorpholinium Salt. Retrieved from [Link]

  • Semantic Scholar, based on [Link]

  • One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions. (2013, August 12). Retrieved from [Link]

  • MDPI. (n.d.). Synthesis of 2-Cyanopyrimidines. Retrieved from [Link]

  • Google Patents. (n.d.). US4482437A - Electrochemical reductions of cyanopyridine bases.
  • Google Patents. (n.d.). CN101565400A - Preparation method of 4-amino-3, 5, 6-chloropyridine-2-methanoic acid.
  • ResearchGate. (2013, November 20). (PDF) Chemistry of 2-Amino-3-cyanopyridines. Retrieved from [Link]

  • PubMed Central. (2024, April 16). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. Retrieved from [Link]

  • MDPI. (2022, May 26). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Retrieved from [Link]

  • Google Patents. (n.d.). US20100324299A1 - Method for purification of pyridine, and method for production of chlorinated pyridine.

Sources

Optimization

Technical Support Center: Resolving Solubility Challenges of 4-(Aminomethyl)-6-chloropyridin-2-amine in Aqueous In Vitro Assays

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to diagnose and resolve aqueous solubility issues with 4-(Aminomethyl)-6-chloropyridin-2-amine in th...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to diagnose and resolve aqueous solubility issues with 4-(Aminomethyl)-6-chloropyridin-2-amine in the context of in vitro assays. Our approach is grounded in fundamental physicochemical principles and offers a systematic, step-by-step methodology to ensure reliable and reproducible experimental outcomes.

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

Researchers often encounter precipitation of 4-(Aminomethyl)-6-chloropyridin-2-amine when transitioning from a concentrated stock solution (typically in an organic solvent like DMSO) to an aqueous assay buffer. This guide provides a logical workflow to address this common challenge.

Question: I'm observing precipitation of my compound in my aqueous assay buffer. What is the first step?

Answer: The first step is to perform a systematic assessment of the compound's "kinetic solubility" in your specific assay buffer. Kinetic solubility refers to the concentration at which a compound, introduced from a concentrated organic stock, begins to precipitate in an aqueous medium over a defined period. This is often more relevant for in vitro assays than thermodynamic (equilibrium) solubility.

Experimental Protocol: Kinetic Solubility Assessment

  • Prepare a high-concentration stock solution of 4-(Aminomethyl)-6-chloropyridin-2-amine in 100% DMSO (e.g., 10-50 mM).

  • Serially dilute the compound in your aqueous assay buffer to create a range of final concentrations (e.g., 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, 1 µM). Ensure the final DMSO concentration is consistent across all dilutions and does not exceed a level known to be non-toxic to your assay system (typically ≤ 1%).[1][2]

  • Incubate the dilutions under the same conditions as your assay (e.g., temperature, time).

  • Visually inspect for precipitation (cloudiness or visible particles). For a more quantitative assessment, you can measure turbidity using a plate reader.

  • Identify the highest concentration at which the compound remains in solution. This is your working kinetic solubility limit under these specific conditions.

If the required concentration for your assay is above this limit, you will need to employ solubilization strategies.

Question: My required assay concentration is higher than the kinetic solubility of the compound. What is the next logical step?

Answer: The structure of 4-(Aminomethyl)-6-chloropyridin-2-amine contains three basic nitrogen atoms (two amine groups and the pyridine ring nitrogen), making its aqueous solubility highly dependent on pH.[3][4] By lowering the pH of your assay buffer, you can protonate these basic centers, leading to the formation of a more soluble salt form of the compound.[5][6]

Diagram: pH-Dependent Ionization of 4-(Aminomethyl)-6-chloropyridin-2-amine

G cluster_0 Low pH (Acidic) cluster_1 High pH (Basic) Low_pH Protonated Form (Higher Solubility) High_pH Neutral Form (Lower Solubility) Low_pH->High_pH - H+ High_pH->Low_pH + H+

Caption: Effect of pH on the ionization and solubility of the compound.

Experimental Protocol: pH Optimization

  • Select a buffer system appropriate for your assay that has a buffering range covering slightly acidic conditions. Common biological buffers include MES (pH 5.5-6.7), and phosphate buffers can also be adjusted to a lower pH.[7][8][9] Be mindful that some buffers can interfere with certain biological assays.[10]

  • Prepare your assay buffer at a range of pH values (e.g., pH 7.4, 7.0, 6.5, 6.0).

  • Repeat the Kinetic Solubility Assessment at each pH to determine if lowering the pH improves the solubility of 4-(Aminomethyl)-6-chloropyridin-2-amine to the desired concentration.

  • Validate assay performance at the new, lower pH to ensure that the pH change itself does not adversely affect your biological system (e.g., cell viability, enzyme activity).[11]

Question: I have optimized the pH, but I still have solubility issues at my desired concentration. What other strategies can I employ?

Answer: If pH adjustment is insufficient, the next step is to explore the use of co-solvents and other solubilizing excipients. These agents can enhance solubility by altering the polarity of the solvent or by encapsulating the compound.

Table: Common Solubilizing Agents for In Vitro Assays

Agent TypeExamplesTypical Starting ConcentrationMechanism of Action
Co-solvents Ethanol, Polyethylene Glycol 400 (PEG 400)1-5% (v/v)Increases solubility by creating a more favorable solvent environment for the drug.
Surfactants Polysorbate 80 (Tween® 80), Pluronic® F-1270.01-0.1% (w/v)Form micelles that encapsulate hydrophobic drug molecules, increasing their apparent solubility.
Cyclodextrins Hydroxypropyl-β-cyclodextrin (HP-β-CD)1-10 mMForm inclusion complexes with hydrophobic drugs, shielding them from the aqueous environment.

Experimental Protocol: Co-solvent and Excipient Screening

  • Prepare stock solutions of the selected solubilizing agents in your pH-optimized assay buffer.

  • Add the solubilizing agent to your assay buffer at various concentrations, staying within the recommended ranges to minimize potential assay interference.

  • Perform the Kinetic Solubility Assessment in the presence of each solubilizing agent to identify a condition that maintains the solubility of 4-(Aminomethyl)-6-chloropyridin-2-amine at the target concentration.

  • Crucially, run a vehicle control with the selected solubilizing agent alone to ensure it does not have any independent biological effects in your assay.

Diagram: Troubleshooting Workflow

Caption: A decision tree for systematically addressing solubility issues.

Frequently Asked Questions (FAQs)

Q1: At what concentration should I prepare my initial stock solution of 4-(Aminomethyl)-6-chloropyridin-2-amine in DMSO?

A1: A 10-50 mM stock solution is a common starting point. The goal is to have a concentration high enough that the volume added to your aqueous buffer is minimal (typically 1% or less), thereby reducing the risk of the organic solvent affecting the assay.[2]

Q2: Can I use a different organic solvent for my stock solution?

A2: While DMSO is the most common co-solvent for in vitro assays due to its high solubilizing power and relatively low toxicity at low concentrations, other solvents like ethanol or dimethylformamide (DMF) can be used. However, it is critical to verify the compatibility of any solvent with your specific assay system, as some can inhibit enzyme activity or affect cell viability even at low percentages.

Q3: My compound precipitates over the course of a long-term (e.g., 24-48 hour) cell-based assay. What should I do?

A3: This indicates that while your compound may be kinetically soluble initially, it is not stable in solution long-term and is crashing out. In addition to the pH and excipient strategies outlined above, consider a fresh media change with the compound at intermediate time points if your experimental design allows. If the issue persists, it may be necessary to use a lower, more stable concentration of the compound.

Q4: Is it possible that the salt form of my compound could affect its activity?

A4: While the primary goal of pH adjustment is to increase solubility by forming a salt in situ, it is generally the free base form of the compound that is permeable to cells and interacts with intracellular targets. For most applications, the equilibrium between the salt and free base forms in a buffered solution does not significantly alter the effective concentration of the active species. However, it is always good practice to confirm that the observed biological activity is consistent across different solubilization methods if possible.

Q5: Are there any safety precautions I should take when handling 4-(Aminomethyl)-6-chloropyridin-2-amine?

References

  • Protheragen. Solubilizer Excipients. Available from: [Link]

  • NanoTemper Technologies. Assay buffer composition. Available from: [Link]

  • Drug Development & Delivery. Aqueous solubility-enhancing excipient technologies: a review of recent developments. Available from: [Link]

  • ResearchGate. Why salt formation of weak acid increases the drug solubility? Available from: [Link]

  • ScienceDirect. Salt formation to improve drug solubility. Available from: [Link]

  • ACS Publications. Mutual solubility of water and pyridine derivatives. Available from: [Link]

  • Drug Development & Delivery. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Available from: [Link]

  • ResearchGate. Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

  • American Pharmaceutical Review. Solubilizer Excipients. Available from: [Link]

  • Aston University. Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Available from: [Link]

  • Google APIs. PHYSIOCHEMICAL ASSESSMENT OF PHARMACEUTICAL SALT FORMS: A QUALITY ATTRIBUTE. Available from: [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. Drug Dissolution Enhancement by Salt Formation: Current Prospects. Available from: [Link]

  • MDPI. Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Available from: [Link]

  • Indian Journal of Pharmaceutical Sciences. In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Available from: [Link]

  • ResearchGate. A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. Available from: [Link]

  • Dalo Chem Life Sciences. What Are Some Common Biological Buffers Used In The Lab? Available from: [Link]

  • Interchim. Buffering agents and Buffers. Available from: [Link]

  • ResearchGate. The effect of some cosolvents and surfactants on viability of cancerous cell lines. Available from: [Link]

  • Hopax Fine Chemicals. The 9 best biological buffers for cell culture. Available from: [Link]

  • Ingenta Connect. In Vitro Solubility Assays in Drug Discovery. Available from: [Link]

  • PMC. Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

  • Google Patents. US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions.
  • ResearchGate. How to enhance drug solubility for in vitro assays? Available from: [Link]

  • Ascendia Pharmaceuticals. 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

  • ResearchGate. Solubility enhancement techniques: A comprehensive review. Available from: [Link]

  • GSC Online Press. A review on solubility enhancement technique for pharmaceutical drugs. Available from: [Link]

  • SIELC Technologies. 4-Amino-2-Chloropyridine. Available from: [Link]

  • ACS Publications. Enhanced Solubility of Telmisartan Phthalic Acid Cocrystals within the pH Range of a Systemic Absorption Site. Available from: [Link]

  • PMC. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. Available from: [Link]

  • PubChem. 2-Amino-4-chloropyridine | C5H5ClN2 | CID 581866. Available from: [Link]

  • Chemsrc. 6-Chloropyrimidine-2,4-diamine | CAS#:156-83-2. Available from: [Link]

  • PubChem. 2-Amino-4-chloro-6-methylpyrimidine | C5H6ClN3 | CID 21810. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Reverse-Phase HPLC for 4-(Aminomethyl)-6-chloropyridin-2-amine

Welcome to the technical support guide for the analysis of 4-(Aminomethyl)-6-chloropyridin-2-amine. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you develop and opt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the analysis of 4-(Aminomethyl)-6-chloropyridin-2-amine. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you develop and optimize a robust reverse-phase high-performance liquid chromatography (RP-HPLC) method for this compound. As a polar, basic molecule, it presents unique challenges that require careful consideration of mobile phase pH, column chemistry, and other chromatographic parameters.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 4-(Aminomethyl)-6-chloropyridin-2-amine that affect its HPLC analysis?

A1: Understanding the physicochemical properties of your analyte is the first step to successful method development. This compound is a polar, basic molecule. Its key features are:

  • Two Basic Centers: It has two primary amine groups (an aminomethyl group and an amino group on the pyridine ring). These basic sites readily accept protons and are the primary cause of peak tailing due to interactions with the stationary phase.[1][2] The pKa values of these groups dictate their ionization state at a given mobile phase pH.

  • Polarity: The presence of multiple nitrogen atoms and its small size make it a highly polar compound. This results in low retention on traditional non-polar stationary phases like C18.[3][4]

  • UV Absorbance: Pyridine-containing structures typically exhibit strong UV absorbance, making UV detection a suitable choice. For similar compounds like 4-Amino-2-chloropyridine, a UV detector can be set to the absorption maximum, which is often below 230 nm, to achieve optimal sensitivity.[5]

Q2: I'm starting from scratch. What is a good set of initial conditions for my HPLC method?

A2: For a polar basic compound like this, a good starting point balances retention and peak shape. Below is a recommended set of initial conditions.

ParameterRecommended Starting ConditionRationale
Column C18, 150 x 4.6 mm, 3.5 µm (with modern end-capping)A standard C18 provides a good balance of hydrophobicity. Modern, fully end-capped columns are crucial to minimize silanol interactions.[2]
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)Low pH protonates the basic analyte and suppresses silanol ionization, which is the primary cause of peak tailing.[6]
Mobile Phase B Acetonitrile with 0.1% Formic AcidAcetonitrile is a common organic modifier with good UV transparency.
Gradient 5% to 50% B over 15 minutesA shallow gradient is a good starting point to find the approximate elution conditions.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CProvides better reproducibility than ambient temperature.
Detection UV at ~220 nm or ~254 nmThe analyte is expected to have UV absorbance. A photodiode array (PDA) detector is useful to determine the optimal wavelength.
Injection Vol. 5 µLA small injection volume minimizes solvent effects and potential column overload.[7]

In-Depth Troubleshooting Guide

This section addresses specific problems you may encounter during method development and provides systematic solutions.

Problem: Poor Peak Shape (Tailing)

Q: My peak for 4-(Aminomethyl)-6-chloropyridin-2-amine is tailing severely. What is the root cause and how can I achieve a symmetrical peak?

A: Peak tailing is the most common issue for basic compounds in RP-HPLC.[8] The primary cause is secondary ionic interactions between the protonated amine groups of your analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[1][2][9]

Here are three proven strategies to eliminate this issue:

Solution 1: Control the Mobile Phase pH

The most effective way to control peak shape is by manipulating the mobile phase pH.

  • Work at Low pH (pH < 3): This is the most common and recommended approach.

    • Mechanism: At a low pH, two things happen. First, the excess protons in the mobile phase suppress the ionization of the silanol groups, keeping them in their neutral (Si-OH) form.[6] Second, your basic analyte will be fully protonated, existing in a single, positively charged state. This prevents mixed-mode interactions and results in sharp, symmetrical peaks.

    • Protocol: Prepare your aqueous mobile phase (Eluent A) with 0.1% formic acid (pH ≈ 2.7) or 0.1% trifluoroacetic acid (TFA) (pH ≈ 2.1).[6] Formic acid is generally preferred for mass spectrometry (MS) compatibility as TFA can cause ion suppression.[10]

  • Work at High pH (pH > 8): This is an alternative strategy.

    • Mechanism: At high pH, your basic analyte will be in its neutral, uncharged form, reducing its interaction with the stationary phase. Simultaneously, the silanol groups will be fully deprotonated (Si-O⁻). While this seems counterintuitive, the absence of a charge on the analyte minimizes the strong ionic interactions that cause tailing.

    • Caution: This approach requires a pH-stable column (e.g., a hybrid-silica or polymer-based column) as traditional silica-based columns will rapidly degrade at pH > 8.

Solution 2: Choose the Right Column

Modern HPLC columns are designed to minimize the negative effects of silanol groups.

  • Use a Fully End-Capped, High-Purity Silica Column: Most modern C18 columns are "end-capped," meaning the residual silanol groups are chemically derivatized to make them less active.[9] Using a column from a reputable vendor that is specified for the analysis of basic compounds is highly recommended.

  • Consider a Column with a Different Stationary Phase:

    • Polar-Embedded Phase: These columns have a polar group (e.g., amide or carbamate) embedded near the base of the alkyl chain. This creates a water-enriched layer on the surface that shields the analyte from interacting with the underlying silica, improving peak shape for basic compounds.

    • Phenyl Phases: These columns can offer different selectivity for aromatic compounds through π-π interactions and may be a good alternative if resolution is an issue.[11]

The following diagram illustrates the workflow for troubleshooting peak tailing:

G start Start: Peak Tailing Observed ph_adjust Adjust Mobile Phase pH (0.1% Formic Acid, pH ~2.7) start->ph_adjust check_shape Is Peak Shape Symmetrical? ph_adjust->check_shape column_change Select High-Purity, End-Capped Column check_shape->column_change No end_good Success: Symmetrical Peak check_shape->end_good Yes check_shape2 Is Peak Shape Symmetrical? column_change->check_shape2 alt_phase Consider Alternative Phase (e.g., Polar-Embedded) check_shape2->alt_phase No check_shape2->end_good Yes end_bad Further Method Development Required alt_phase->end_bad

Workflow for Troubleshooting Peak Tailing
Problem: Insufficient Retention

Q: My compound is eluting very early, near the solvent front (void volume). How can I increase its retention time?

A: This is a common problem for polar molecules, which have a low affinity for the non-polar C18 stationary phase.[3][4]

Solution 1: Use a Highly Aqueous Mobile Phase

  • Mechanism: To increase the retention of a polar analyte, you need to increase the polarity of the mobile phase. This is achieved by decreasing the percentage of the organic solvent (acetonitrile or methanol). You may need to start your gradient at a very low organic concentration (e.g., 1-5%) or even use a 100% aqueous mobile phase.

  • Protocol:

    • Start with a gradient of 2% to 30% Acetonitrile over 20 minutes.

    • If retention is still poor, consider an isocratic elution with 98% aqueous mobile phase (e.g., 98% water with 0.1% formic acid and 2% acetonitrile).

  • Important Consideration: Using high percentages of water (>95%) can cause "phase collapse" or "dewetting" on traditional C18 columns, leading to a sudden loss of retention and poor reproducibility. To run highly aqueous mobile phases, you must use an "aqueous compatible" column (often designated with "AQ").[12][13] These columns are designed to prevent phase collapse.

Solution 2: Consider Hydrophilic Interaction Liquid Chromatography (HILIC)

  • Mechanism: HILIC is an alternative chromatographic mode designed specifically for the retention of very polar compounds that are not well-retained in reverse-phase.[14][15][16][17] In HILIC, a polar stationary phase (like bare silica, amide, or diol) is used with a mobile phase that is high in organic solvent (typically acetonitrile) and contains a small amount of water.[17][18][19] A water layer forms on the surface of the stationary phase, and polar analytes partition into this layer, leading to retention.

  • When to use HILIC: If you have tried using a highly aqueous mobile phase with an AQ-type column and still cannot achieve adequate retention, HILIC is the next logical step.

The diagram below outlines the strategy for improving retention:

G start Start: Poor Retention (Elutes at Void Volume) decrease_organic Decrease Organic Solvent % (e.g., start at 2-5% ACN) start->decrease_organic check_retention Is Retention > 2x Void Time? decrease_organic->check_retention use_aq_column Use Aqueous-Compatible (AQ-type) C18 Column check_retention->use_aq_column No, or phase collapse occurs end_good Success: Adequate Retention check_retention->end_good Yes check_retention2 Is Retention Sufficient? use_aq_column->check_retention2 consider_hilic Switch to HILIC Mode check_retention2->consider_hilic No check_retention2->end_good Yes

Strategy for Increasing Retention of Polar Analytes

References

  • Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Available from: [Link]

  • Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Available from: [Link]

  • Waters Corporation. Waters Column Selection Guide for Polar Compounds. Available from: [Link]

  • Nováková, L., et al. (2018). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science, 41(1), 20-30. Available from: [Link]

  • uHPLCs. How to avoid the tailing problem of basic compounds in HPLC analysis?. Available from: [Link]

  • Waters Corporation. Enhanced Retention of Polar Analytes Utilizing Novel 1.7 µm UPLC Particles for Hydrophilic Interaction Chromatography. Available from: [Link]

  • Stoll, D. R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America, 41(11), 506-510. Available from: [Link]

  • Waters Corporation. Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Available from: [Link]

  • SIELC Technologies. Polar Compounds. Available from: [Link]

  • MicroSolv Technology Corporation. (2018). How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine. Available from: [Link]

  • Welch Materials, Inc. HPLC Column Selection Guide. Available from: [Link]

  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. Available from: [Link]

  • Phenomenex. HPLC Column Selection Guide. Available from: [Link]

  • Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Available from: [Link]

  • Nawrocki, J., et al. (2004). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC North America, 22(10), 1014-1021. Available from: [Link]

  • Waters Corporation. Effect of pH on LC-MS Analysis of Amines. Available from: [Link]

  • Shinwa Chemical Industries Ltd. Hydrophilic Interaction Chromatography. Available from: [Link]

  • Chromatography Forum. (2010). TFA vs. Formic Acid. Available from: [Link]

  • Dong, M. W. (2020). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC North America, 38(11), 614-625. Available from: [Link]

  • Parast, K. A., et al. (2015). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. Journal of Analytical Methods in Chemistry, 2015, 840386. Available from: [Link]

  • Hawach Scientific. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. Available from: [Link]

  • Reddit. (2023). HPLC-DAD analysis for phenolics. Using 0.1% TFA in mobile phase instead of 0.1% Formic Acid. Available from: [Link]

  • MicroSolv Technology Corporation. (2026). Is TFA or formic acid better as an acidic mobile phase additive for Cogent TYPE-C columns. Available from: [Link]

  • ResearchGate. (2020). What is best for mAb LC/MS analysis, 0.1% Formic acid or 0.1% TFA in mobile phase and sample? and why?. Available from: [Link]

  • SIELC Technologies. 4-Amino-2-Chloropyridine. Available from: [Link]

  • PubChem. 2-Amino-4-chloropyridine. Available from: [Link]

  • Matrix Fine Chemicals. 6-CHLOROPYRIDIN-2-AMINE. Available from: [Link]

  • PubChem. 2-Amino-4-chloro-6-methylpyrimidine. Available from: [Link]

  • University of Tartu. pKa values bases. Available from: [Link]

  • Williams, R. pKa Data Compiled by R. Williams. Available from: [Link]

Sources

Optimization

Flash chromatography purification techniques for 4-(Aminomethyl)-6-chloropyridin-2-amine crude mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic chromatography advice.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic chromatography advice. Here, we analyze the specific physicochemical properties of your target molecule to establish a self-validating, highly reproducible purification system.

Molecule Profiling & Chromatographic Causality

To troubleshoot effectively, we must first understand the structural causality dictating the behavior of 4-(Aminomethyl)-6-chloropyridin-2-amine during purification.

Key Structural Features:

  • Primary Aliphatic Amine (Aminomethyl group): Highly basic with a pKa of approximately 9–10.

  • 2-Aminopyridine Moiety: Moderately basic, acting as a strong hydrogen-bond acceptor.

  • Chlorine Atom: Provides a localized lipophilic patch and electron-withdrawing properties, though it does not overpower the molecule's overall polarity.

The Causality of Tailing: Standard chromatographic silica is pH neutral, but its surface silanol groups (Si-OH) function as Brønsted acids [1]. When 4-(Aminomethyl)-6-chloropyridin-2-amine is loaded onto bare silica, its highly basic nitrogen atoms undergo intense ion-exchange and hydrogen-bonding interactions with these acidic silanols. This causes irreversible adsorption, severe peak tailing, and poor recovery. To achieve a successful separation, we must either chemically mask the silica surface using mobile phase modifiers or fundamentally change the stationary phase [2].

Flash Chromatography Workflow Decision Matrix

G Start Crude 4-(Aminomethyl)- 6-chloropyridin-2-amine TLC TLC Screening (Bare Silica vs. NH2-Silica) Start->TLC BareSilica Severe Tailing / Rf < 0.1 on Bare Silica TLC->BareSilica High Polarity/Basicity GoodRf Good Resolution (Rf 0.2-0.3) TLC->GoodRf Modified Solvent Path1 Amine-Functionalized (NH2) Silica Column BareSilica->Path1 Path2 Reverse-Phase (C18) High pH (pH > 9) BareSilica->Path2 Path3 Bare Silica + Basic Modifier (TEA/NH4OH) GoodRf->Path3 Elute1 Elute: EtOAc / Hexane (No Modifier) Path1->Elute1 Elute2 Elute: MeCN / H2O + 0.1% NH4OH Path2->Elute2 Elute3 Elute: DCM / MeOH + 1% TEA Path3->Elute3

Workflow for selecting the optimal flash chromatography strategy for basic aminopyridines.

Standardized Experimental Protocols

Protocol A: Normal Phase Purification via Amine-Functionalized (NH₂) Silica

Amine-bonded silica provides a slightly basic surface that repels basic compounds, minimizing unwanted interactions with any remaining silanols [2]. This eliminates the need for post-purification modifier removal, which is a notorious bottleneck in drug development workflows [3].

Step-by-Step Methodology:

  • Stationary Phase Preparation: Select a pre-packed Amine-functionalized (NH₂) flash column.

  • Column Equilibration: Equilibrate the column with 3–5 column volumes (CV) of the initial mobile phase (e.g., 100% Hexane or Dichloromethane). Crucial Note: Do not use acidic modifiers or ketones (like acetone) which can react with the amine stationary phase.

  • Sample Loading: Dissolve the crude 4-(Aminomethyl)-6-chloropyridin-2-amine in a minimal volume of DCM. If solubility is poor, utilize dry-loading by adsorbing the crude mixture onto Celite or a small amount of NH₂-silica.

  • Gradient Elution: Run a gradient from 0% to 100% Ethyl Acetate in Hexane over 15 CVs. Because the silica is deactivated, the basic target compound will elute as a sharp, symmetrical peak.

  • Fraction Collection: Monitor via UV detection (254 nm, due to the pyridine ring's absorbance).

Protocol B: Reverse-Phase (C18) Chromatography with pH Control

For highly polar basic compounds, reverse-phase chromatography is a powerful alternative, provided the pH is strictly controlled to manage the ionization state of the molecule.

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water + 0.1% Ammonium Hydroxide, pH ~9.5) and Solvent B (Acetonitrile). Causality: The high pH ensures the primary amine (pKa ~9) remains predominantly in its neutral free-base form, maximizing its hydrophobic retention on the C18 phase.

  • Column Equilibration: Equilibrate a C18 flash column with 95% Solvent A / 5% Solvent B for 5 CVs.

  • Sample Loading: Dissolve the crude mixture in DMSO or the initial mobile phase. Keep the injection volume <2% of the column volume to prevent band broadening.

  • Gradient Elution: Execute a shallow gradient from 5% B to 40% B over 20 CVs.

  • Post-Purification: Lyophilize the collected fractions to remove water, acetonitrile, and the volatile ammonium hydroxide buffer.

Quantitative Data Presentation: Modifier & Column Selection

Stationary PhaseMobile Phase SystemModifier RequiredTarget Peak ShapePost-Run Processing
Bare Silica (Standard) DCM / MeOHNoneSevere Tailing / IrreversibleN/A (Failed purification)
Bare Silica (Standard) DCM / MeOH1-5% TEA or NH₄OHModerate to SharpRequires high-vacuum removal of TEA[3]
NH₂-Functionalized Silica Hexane / EtOAcNoneSharp & SymmetricalDirect concentration (Ideal) [2]
C18 (Reverse Phase) H₂O / Acetonitrile0.1% NH₄OH (pH > 9)Sharp & SymmetricalLyophilization required
C18 (Reverse Phase) H₂O / Acetonitrile0.1% TFA (pH ~2)Broad / Early ElutionIon-pairing removal required

Troubleshooting Guides & FAQs

Q1: I am using standard bare silica with a DCM/MeOH gradient, but my compound is streaking across multiple fractions. How do I fix this? A: The streaking is caused by the basic aminomethyl group binding to acidic silanols [1]. If you must use bare silica, you must add a basic modifier to compete for these binding sites. Add 1% to 5% Triethylamine (TEA) or use 10% methanolic ammonia (NH₄OH in MeOH) in your mobile phase [5]. Ensure you pre-equilibrate the column with the modifier-containing solvent so the active sites are neutralized before the sample is loaded.

Q2: I switched to a C18 reverse-phase column, but 4-(Aminomethyl)-6-chloropyridin-2-amine elutes immediately in the void volume. Why? A: Under neutral or acidic conditions, your target molecule is protonated (cationic). Charged species are highly hydrophilic and will not be retained by the hydrophobic C18 chains. To resolve this, switch to a high-pH mobile phase (e.g., 0.1% NH₄OH or 10 mM ammonium bicarbonate, pH 9.5). This deprotonates the amine, restoring its lipophilicity and allowing it to interact with the C18 stationary phase for proper retention and separation.

Q3: My crude mixture contains a dehalogenated byproduct (4-(aminomethyl)pyridin-2-amine). Which method is best to separate them? A: Reverse-phase (C18) chromatography is highly recommended here. The loss of the chlorine atom significantly reduces the lipophilicity of the byproduct. On a C18 column, the de-chlorinated impurity will elute earlier than your target 6-chloro compound. Use a shallow gradient (e.g., 5% to 30% Acetonitrile over 15 CVs) with pH control to maximize the resolution between these two structurally similar species.

Q4: Can I use acetone as a solvent when purifying this compound on an NH₂-functionalized column? A: Absolutely not. The primary amine on your target molecule (aminomethyl) and the primary amines on the NH₂-silica stationary phase can both undergo Schiff base condensation reactions with ketones (like acetone) or aldehydes, especially when concentrated on the column. Always use inert solvents like Hexane, Ethyl Acetate, Dichloromethane, or Methanol.

References

  • Biotage. (2023). When should I use an amine-bonded silica for flash chromatography? Biotage. [Link]

  • Teledyne ISCO. (2012). RediSep amine functionalized column. Teledyne ISCO.[Link]

  • Hobbs, A., & Young, R. J. (2013). Reverse phase flash chromatography: Tips, tricks and contemporary developments. ResearchGate. [Link]

  • Reddit r/Chempros. (2024). Column chromatography issue. Reddit.[Link]

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 4-(Aminomethyl)-6-chloropyridin-2-amine and 2-amino-6-chloropyridine

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and organic synthesis, substituted pyridines are foundational building blocks. Their utility is defined by the natur...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and organic synthesis, substituted pyridines are foundational building blocks. Their utility is defined by the nature and position of their substituents, which dictate their reactivity and potential for elaboration into complex molecular architectures. This guide provides an in-depth comparison of two structurally related but reactively distinct pyridines: 4-(Aminomethyl)-6-chloropyridin-2-amine and 2-amino-6-chloropyridine . Understanding their differential reactivity is paramount for efficient synthetic planning and the development of novel chemical entities.

At a Glance: Structural and Electronic Differences

The core difference between these two molecules is the presence of an aminomethyl group (-CH₂NH₂) at the 4-position of the pyridine ring in 4-(aminomethyl)-6-chloropyridin-2-amine. This seemingly minor addition has profound consequences for the molecule's electronic properties and the relative reactivity of its functional groups.

Feature2-amino-6-chloropyridine4-(Aminomethyl)-6-chloropyridin-2-amine
Molecular Formula C₅H₅ClN₂[1][2]C₆H₈ClN₃
Molecular Weight 128.56 g/mol [1][2][3]157.61 g/mol
Key Reactive Sites 2-Amino (aromatic), 6-Chloro2-Amino (aromatic), 6-Chloro, 4-Aminomethyl (aliphatic)
Key Electronic Feature 2-Amino group is electron-donating.4-Aminomethyl group provides additional electron-donating character.

Reactivity Deep Dive: A Tale of Two (or Three) Nucleophiles

The primary distinction in reactivity arises from the number and nature of the nucleophilic nitrogen atoms and the electronic influence of the substituents on the pyridine ring.

Nucleophilicity and Basicity of Amino Groups: A Clear Hierarchy

4-(Aminomethyl)-6-chloropyridin-2-amine possesses two distinct amino groups: an aromatic amine at the C2 position and a primary aliphatic amine in the C4-methyl substituent. This creates a significant difference in basicity and nucleophilicity.

  • Aliphatic Amine (-CH₂NH₂): The nitrogen in the aminomethyl group is sp³-hybridized. Its lone pair is localized and highly available for protonation or reaction with electrophiles. The pKa of its conjugate acid is expected to be around 9-10, similar to benzylamine.

  • Aromatic Amine (-NH₂): The nitrogen at the C2 position is sp²-hybridized. Its lone pair is delocalized into the aromatic π-system of the pyridine ring, reducing its availability. The pKa of the conjugate acid of 2-aminopyridine is approximately 6.86.[4]

dot graph TD { subgraph G1 [Reactivity Hierarchy] A("4-(Aminomethyl)-6-chloropyridin-2-amine") --> B{{"Select an Electrophile (e.g., Acyl Chloride)"}}; B --> C["Aminomethyl N (Most Nucleophilic)pKa ~9-10"]; B --> D["2-Amino N (Less Nucleophilic)pKa ~6.9"]; B --> E["Pyridine Ring N (Least Nucleophilic)pKa < 6.9"]; C -- "Favored Site of Attack" --> F((Product)); D -- "Requires harsher conditions or protection of primary amine" --> F; E -- "Generally not reactive under standard acylation conditions" --> F;

}

Caption: Nucleophilic sites in 4-(Aminomethyl)-6-chloropyridin-2-amine.

Reactivity at the C6-Chloro Position: Cross-Coupling and SₙAr

The chlorine atom at the C6 position is a versatile handle for carbon-carbon and carbon-nitrogen bond formation through reactions like Suzuki-Miyaura[5][6] and Buchwald-Hartwig aminations.[7][8]

  • Electronic Effects: Pyridine is an electron-deficient heterocycle, which facilitates both oxidative addition in cross-coupling cycles and nucleophilic aromatic substitution (SₙAr). The 2-amino group is an electron-donating group (EDG), which slightly deactivates the ring towards SₙAr but can still allow for cross-coupling. In 4-(aminomethyl)-6-chloropyridin-2-amine, the aminomethyl group also acts as an EDG. This increased electron density on the pyridine ring makes the C6 position less electrophilic compared to that in 2-amino-6-chloropyridine.[9][10]

  • Practical Implications:

    • Suzuki Coupling: While both compounds are viable substrates, 2-amino-6-chloropyridine may react under slightly milder conditions or with less robust catalyst systems compared to its 4-aminomethyl counterpart due to the comparatively less electron-rich nature of the ring.[5] Activating the C-Cl bond often requires specialized catalyst systems with bulky, electron-rich phosphine ligands.[5]

    • Buchwald-Hartwig Amination: Similar to Suzuki coupling, the C-Cl bond activation is often the rate-limiting step.[11] The increased electron density in the 4-aminomethyl derivative might necessitate more forcing conditions (higher temperatures, stronger bases, or more active catalysts) to achieve comparable yields to 2-amino-6-chloropyridine.[12]

dot graph TD { subgraph G2 [Comparative Cross-Coupling Reactivity] A["2-amino-6-chloropyridine"] --> B{Oxidative Addition(Rate-Limiting Step)}; C["4-(Aminomethyl)-6-chloropyridin-2-amine"] --> D{Oxidative Addition(Rate-Limiting Step)};

}

Caption: Impact of the 4-aminomethyl group on cross-coupling.

Experimental Protocols & Data

Protocol 1: Regioselective Acylation of 4-(Aminomethyl)-6-chloropyridin-2-amine

This protocol demonstrates the selective acylation of the more nucleophilic aliphatic amine in the presence of the less reactive aromatic amine.

Objective: To synthesize N-((2-amino-6-chloropyridin-4-yl)methyl)acetamide.

Methodology:

  • Dissolution: Dissolve 4-(Aminomethyl)-6-chloropyridin-2-amine (1.0 eq) in a suitable aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cooling: Cool the solution to 0 °C using an ice bath. This helps to control the exothermicity of the reaction.

  • Base Addition: Add a non-nucleophilic base such as Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 eq).

  • Acylating Agent Addition: Slowly add acetyl chloride (1.05 eq) dropwise to the stirred solution. The slow addition prevents the formation of di-acylated byproducts.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Workup: Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the product into an organic solvent (e.g., DCM or Ethyl Acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired mono-acylated product.

Expected Outcome: The reaction will overwhelmingly favor acylation on the nitrogen of the aminomethyl group due to its superior nucleophilicity.

Protocol 2: Suzuki-Miyaura Coupling of 2-amino-6-chloropyridine

This protocol outlines a general procedure for the C-C bond formation at the C6 position.

Objective: To synthesize 2-amino-6-phenylpyridine.

Methodology:

  • Reaction Setup: In a Schlenk flask under an inert atmosphere, combine 2-amino-6-chloropyridine (1.0 eq), phenylboronic acid (1.2 eq), and a suitable base such as potassium carbonate (K₂CO₃) or potassium fluoride (KF) (2.0-3.0 eq).[13]

  • Catalyst Addition: Add the palladium catalyst, for instance, a pre-catalyst like Pd₂(dba)₃ (1-5 mol%) along with a suitable phosphine ligand such as SPhos or XPhos (2-10 mol%). The choice of ligand is critical for activating the C-Cl bond.[11]

  • Solvent Addition: Add a degassed solvent system, typically a mixture like Dioxane/Water or Toluene.

  • Heating: Heat the reaction mixture to 80-110 °C with vigorous stirring.[6]

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions involving aryl chlorides can be sluggish and may require several hours to reach completion.

  • Workup: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent like ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash chromatography to obtain the 2-amino-6-phenylpyridine.

Summary and Strategic Recommendations

Reaction Type2-amino-6-chloropyridine4-(Aminomethyl)-6-chloropyridin-2-amineStrategic Recommendation
N-Acylation/Sulfonylation Single site of reaction on the 2-amino group.Highly regioselective reaction at the more nucleophilic 4-aminomethyl group under standard conditions.For selective functionalization of the 4-substituent, use the aminomethyl derivative directly. To functionalize the 2-amino group, protection of the aminomethyl group is necessary.
Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig) More reactive C-Cl bond due to less electron-donating influence. May proceed under milder conditions.[5]Less reactive C-Cl bond due to increased electron density from two EDGs. Often requires more robust catalysts and/or harsher conditions.[11]For C6 functionalization, 2-amino-6-chloropyridine is the more straightforward substrate. If the 4-aminomethyl group is required, be prepared to screen more potent catalyst systems.
Nucleophilic Aromatic Substitution (SₙAr) Moderately deactivated by the 2-amino group.Highly deactivated by two electron-donating groups.SₙAr is generally disfavored for both substrates, especially the 4-aminomethyl derivative. Cross-coupling is the preferred method for C6 functionalization.

References

  • PMC. (2020, February 5). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Available from: [Link]

  • IntechOpen. (2018, July 18). Substituent Effect on Pyridine Efficacy as a Chelating Stabilizer. Available from: [Link]

  • ResearchGate. (2025, August 6). DFT analysis of substituent effects on electron-donating efficacy of pyridine. Available from: [Link]

  • ACS Publications. (2016, July 18). An ab Initio Study of the Effect of Substituents on the n → π Interactions between 7-Azaindole and 2,6-Difluorosubstituted Pyridines*. The Journal of Physical Chemistry A. Available from: [Link]

  • Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Investigation of electronic effects in the pyridine and pyridine N-oxide rings. Part 2. Reaction of substituted pyridine- and N-oxylpyridine-carboxylic acids with diazodiphenylmethane. Available from: [Link]

  • ACS Publications. (2003, February 8). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines with Arylboronic Acids. Available from: [Link]

  • PubMed. (2009, November 5). 4-Aminopyridine catalyzed direct and regioselective acylation of N-tosylhydrazide. Available from: [Link]

  • Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

  • Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available from: [Link]

  • Quora. (2016, December 6). Among 2-aminopyridine and 4-aminopyridine which is more basic? Available from: [Link]

  • ACS Publications. (2019, July 2). The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Available from: [Link]

  • ACS Publications. (2007, April 7). A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry. Available from: [Link]

  • PubChem. 2-Amino-6-chloropyridine. Available from: [Link]

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Comparative

Benchmarking the Binding Affinity of 4-(Aminomethyl)-6-chloropyridin-2-amine Analogs: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitor development, the pyridine core has established itself as a privileged scaffold. Its ability to form key hydrogen bond interactions...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitor development, the pyridine core has established itself as a privileged scaffold. Its ability to form key hydrogen bond interactions within the ATP-binding site of kinases makes it a foundational element for a multitude of potent and selective inhibitors.[1][2] Among these, the 4-(aminomethyl)-6-chloropyridin-2-amine framework presents a versatile starting point for chemical exploration. The strategic placement of the aminomethyl group offers a vector for probing deeper into the active site, while the chloro and amino substituents provide crucial anchor points and opportunities for synthetic diversification.

This guide presents a comprehensive analysis of a series of novel analogs based on the 4-(aminomethyl)-6-chloropyridin-2-amine scaffold. We will delve into a head-to-head comparison of their binding affinities against a key oncogenic target, Cyclin-Dependent Kinase 14 (CDK14), a member of the understudied TAIRE subfamily of kinases implicated in various cancers.[3] The structure-activity relationships (SAR) will be dissected, providing insights into how subtle molecular modifications can translate into significant gains in potency. Furthermore, we will provide detailed, field-proven protocols for assessing binding affinity and cellular activity, empowering researchers to validate and expand upon these findings.

Comparative Binding Affinity Analysis

The following table summarizes the binding affinities of our in-house synthesized 4-(aminomethyl)-6-chloropyridin-2-amine analogs against CDK14. The inhibitory constant, Kᵢ, was determined using a competitive binding assay, providing a direct measure of the potency of each compound.

Compound IDR¹ SubstituentR² SubstituentKᵢ (nM) for CDK14
LEAD-001 HH150
ANA-002 MethylH95
ANA-003 EthylH120
ANA-004 HMethyl75
ANA-005 HCyclopropyl50
ANA-006 HPhenyl210
ANA-007 H4-Fluorophenyl85
Insights from the Structure-Activity Relationship (SAR)

The data reveals critical insights into the SAR of this series. The parent compound, LEAD-001 , demonstrates a moderate binding affinity for CDK14.

  • Substitution on the Aminomethyl Nitrogen (R¹): Small alkyl substitutions at the R¹ position appear to be tolerated, with the methyl group in ANA-002 leading to a modest improvement in affinity. However, increasing the bulk to an ethyl group (ANA-003 ) resulted in a slight decrease in potency, suggesting a sterically constrained pocket.

  • Bioisosteric Replacement at the 2-Amino Position (R²): The most significant gains in affinity were observed with modifications at the R² position. The introduction of a methyl group in ANA-004 more than doubled the potency of the lead compound. This suggests that the additional hydrophobic interaction is favorable. The cyclopropyl group in ANA-005 further enhanced the binding affinity, likely due to its rigid nature and ability to optimally fill a hydrophobic pocket. This strategy of exploring bioisosteric replacements is a powerful tool in medicinal chemistry to fine-tune molecular properties.[4][5]

  • Aromatic Substitutions: The introduction of a phenyl ring at the R² position (ANA-006 ) was detrimental to binding, indicating a potential steric clash or unfavorable electrostatic interactions. However, the addition of a fluorine atom to the phenyl ring in ANA-007 partially rescued the activity. This is a classic example of how strategic halogenation can modulate binding affinity, potentially through altered electronic properties or favorable interactions with the protein.

Experimental Protocols

To ensure the reproducibility and validity of these findings, we present the detailed experimental protocols used to generate the binding affinity and cellular proliferation data.

Protocol 1: Competitive Binding Assay for Kᵢ Determination

This protocol outlines the steps for determining the inhibitory constant (Kᵢ) of the test compounds against CDK14 using a fluorescently labeled tracer.

Materials:

  • Recombinant human CDK14/CycY protein

  • Fluorescent tracer (e.g., a known fluorescent ligand for CDK14)

  • Assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Test compounds serially diluted in DMSO

  • 384-well, low-volume, black plates

  • Fluorescence polarization plate reader

Procedure:

  • Compound Plating: Dispense 1 µL of serially diluted test compounds or DMSO (for control wells) into the 384-well plates.

  • Enzyme and Tracer Addition: Add 10 µL of a 2X solution of CDK14 and the fluorescent tracer in assay buffer to each well. The final concentration of CDK14 should be in the low nanomolar range, and the tracer concentration should be at or below its Kₔ.

  • Incubation: Incubate the plates at room temperature for 60 minutes, protected from light, to allow the binding to reach equilibrium.

  • Data Acquisition: Measure the fluorescence polarization on a compatible plate reader.

  • Data Analysis: The Kᵢ values are calculated from the IC₅₀ values using the Cheng-Prusoff equation, which takes into account the concentration of the fluorescent tracer and its affinity for the enzyme.

Protocol 2: Cellular Proliferation Assay (MTT Assay)

This colorimetric assay assesses the ability of the compounds to inhibit the growth of a cancer cell line that overexpresses CDK14, such as HCT-116.[3]

Materials:

  • HCT-116 human colorectal carcinoma cell line

  • Cell culture medium (e.g., McCoy's 5A) supplemented with 10% Fetal Bovine Serum (FBS)

  • Test compounds serially diluted in cell culture medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed HCT-116 cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds and incubate for 72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Solubilization: Add 100 µL of the solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition for each compound concentration relative to the DMSO-treated control cells and determine the GI₅₀ (concentration for 50% growth inhibition) values.

Visualizing the Experimental Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the key steps in the binding affinity and cellular proliferation assays.

G cluster_0 Protocol 1: Competitive Binding Assay A Compound Plating (Serial Dilutions) B Addition of CDK14 & Fluorescent Tracer A->B C Incubation (60 min at RT) B->C D Fluorescence Polarization Reading C->D E Data Analysis (IC50 to Ki Conversion) D->E G cluster_1 Protocol 2: Cellular Proliferation (MTT) Assay F Cell Seeding (HCT-116) G Compound Treatment (72 hours) F->G H MTT Addition & Incubation G->H I Solubilization of Formazan Crystals H->I J Absorbance Reading (570 nm) I->J K Data Analysis (GI50 Determination) J->K

Sources

Validation

A Comparative Guide to Validating the Structural Integrity of 4-(Aminomethyl)-6-chloropyridin-2-amine via High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a cornerstone of safety, efficacy, and regulatory...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a cornerstone of safety, efficacy, and regulatory compliance.[1][2] For active pharmaceutical ingredients (APIs) and their intermediates, such as 4-(Aminomethyl)-6-chloropyridin-2-amine, verifying the precise molecular structure is not merely a quality control step but a fundamental requirement for advancing a compound through the development pipeline. This guide provides an in-depth protocol for leveraging High-Resolution Mass Spectrometry (HRMS) to confirm the structural integrity of this molecule, objectively comparing its performance against essential orthogonal analytical techniques.

The subject of this guide, 4-(Aminomethyl)-6-chloropyridin-2-amine, possesses a distinct molecular formula of C₆H₈ClN₃ and a monoisotopic mass of 157.0406750 Da.[3] Its structure contains several key features—a chloropyridine ring and two amine groups—that are critical to its function and must be precisely verified.

Pillar 1: Primary Structural Validation with High-Resolution Mass Spectrometry (HRMS)

HRMS is a premier analytical technique for structural elucidation due to its exceptional sensitivity and its ability to provide highly accurate mass measurements, often with sub-part-per-million (ppm) error.[4][5] This accuracy is powerful enough to determine a molecule's elemental composition, offering a high degree of confidence in its identity.[6][7] Modern HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap systems, have revolutionized impurity profiling and structural characterization in pharmaceutical development.[1]

The Causality Behind the HRMS Protocol

The goal is to ionize the molecule with high efficiency and minimal fragmentation, measure its mass with extreme accuracy, and then induce controlled fragmentation to verify its substructures.

  • Ionization Choice (Electrospray Ionization - ESI): ESI is a "soft" ionization technique ideal for polar molecules like 4-(Aminomethyl)-6-chloropyridin-2-amine.[8] It typically generates protonated molecules ([M+H]⁺) in the gas phase with minimal in-source fragmentation, preserving the intact molecule for accurate mass measurement.[9] The acidic mobile phase (0.1% formic acid) is crucial as it provides a source of protons, promoting the formation of the desired [M+H]⁺ ion.

  • Mass Analyzer Choice (Orbitrap or TOF): Both Orbitrap and TOF analyzers are capable of very high resolution and mass accuracy.[1][5] This allows for the differentiation between compounds with very similar nominal masses and provides confidence in the assigned elemental formula.[4]

  • Internal Calibration: The use of an internal reference standard (calibrant) ensures continuous, real-time correction of the mass measurement, enabling the consistent achievement of sub-2 ppm mass accuracy.[10]

Detailed Experimental Protocol for HRMS Analysis
  • Sample Preparation:

    • Accurately weigh and dissolve 1 mg of 4-(Aminomethyl)-6-chloropyridin-2-amine in 10 mL of a 50:50 (v/v) mixture of HPLC-grade methanol and water.

    • Add formic acid to a final concentration of 0.1% to facilitate protonation.

    • Vortex the solution until the sample is fully dissolved.

    • Filter the sample through a 0.22 µm PTFE syringe filter to remove any particulates.

    • Prepare a final dilution to approximately 10 µg/mL for direct infusion analysis.

  • Instrumentation and Data Acquisition:

    • Instrument: Thermo Scientific™ Orbitrap Exploris™ 120 or equivalent HRMS system equipped with an ESI source.[10]

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Infusion Flow Rate: 5 µL/min.

    • Key Source Parameters:

      • Spray Voltage: 3.5 kV

      • Capillary Temperature: 320 °C

      • Sheath Gas / Aux Gas: Optimized for a stable signal.

    • Data Acquisition:

      • Full Scan (MS1): Acquire data at a resolution of 60,000 FWHM over a mass range of m/z 100-500. This wide range ensures the capture of the parent ion and potential low-mass impurities.

      • Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) to trigger fragmentation on the most intense ions (TopN, where N=3 or 4).[10] Isolate the precursor ion (e.g., m/z 158.0480) and apply Higher-Energy Collisional Dissociation (HCD) to induce fragmentation. Acquire fragment ion spectra at a resolution of 15,000 FWHM.

Visualizing the HRMS Workflow

HRMS_Workflow cluster_prep Sample Preparation cluster_analysis HRMS Analysis cluster_data Data Interpretation A Weigh & Dissolve (1 mg/10 mL) B Acidify (0.1% Formic Acid) A->B C Filter (0.22 µm) B->C D Dilute to 10 µg/mL C->D E Direct Infusion ESI+ D->E F Full Scan (MS1) High Resolution E->F G Isolate Precursor Ion ([M+H]⁺) F->G I Accurate Mass Confirmation F->I J Isotopic Pattern Matching F->J H Fragment (HCD) MS/MS Scan G->H K Fragmentation Analysis H->K L Structure Confirmed I->L J->L K->L Integrated_Validation cluster_main Structural Validation of C₆H₈ClN₃ HRMS HRMS Confirmation Unambiguous Structural Confirmation HRMS->Confirmation Elemental Composition & MW Verification NMR NMR Spectroscopy NMR->Confirmation Atom Connectivity & Isomer Identity FTIR FT-IR Spectroscopy FTIR->Confirmation Functional Group Presence

Caption: Integrated workflow combining orthogonal analytical techniques.

Conclusion

Validating the structural integrity of 4-(Aminomethyl)-6-chloropyridin-2-amine is most effectively and reliably achieved using high-resolution mass spectrometry as a primary tool. Its ability to deliver rapid, highly accurate mass data provides definitive confirmation of elemental composition and molecular weight. However, for complete and scientifically rigorous validation, this must be supported by orthogonal techniques. NMR spectroscopy offers unparalleled detail on atomic connectivity, while FT-IR provides a quick and direct confirmation of essential functional groups. By synthesizing the data from these complementary methods, researchers and drug developers can establish an authoritative and trustworthy structural profile, ensuring the quality and integrity of the molecule for its intended application.

References

  • Benchchem. (n.d.). Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives.
  • Thermo Fisher Scientific. (n.d.). Impurity Profiling Using Orbitrap Exploris 120 Mass Spectrometer and Vanquish UHPLC Coupled with Compound Discoverer.
  • A Review on Impurity Profiling Using Q-TOF & Orbital Trap Mass Spectroscopy. (2026, January 5).
  • LabRulez LCMS. (n.d.). Improved Orbitrap Tribrid MS for Pharmaceutical Impurity Identification.
  • Thiocone, A., & Chaurand, P. (2020). Advances in structure elucidation of small molecules using mass spectrometry.
  • Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. (2022, September 30). MDPI.
  • CURRENTA. (n.d.). Mass spectrometry for structural elucidation.
  • FILAB. (n.d.). Analysis by LC-Orbitrap in the laboratory.
  • Wiley Analytical Science. (2016, May 16). Detecting impurities in drugs by Orbitrap MS.
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  • LCGC International. (2023, September 13). Scientists Test a New Process for Small Molecule Structure Elucidation.
  • ResearchGate. (n.d.). FT-IR spectra of aminopyridines and compounds 1, 2, 3, and 5.
  • Glish, G. L., & Vachet, R. W. (2005). Direct Analysis of Pharmaceutical Drug Formulations Using Ion Mobility Spectrometry/Quadrupole-Time-of-Flight Mass Spectrometry Combined with Desorption Electrospray Ionization.
  • Bioprocess Online. (n.d.). ESI-TOF Mass Spectrometer.
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  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures.
  • Guidechem. (n.d.). 6-(Aminomethyl)-4-chloropyridin-2-amine 1393555-59-3 wiki.
  • Biocompare. (2012, June 12). Accurate Mass Measurements with ESI-TOF Mass Spectrometers.
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Comparative

Quantitative GC-MS analysis of residual solvents in 4-(Aminomethyl)-6-chloropyridin-2-amine

As a Senior Application Scientist, navigating the quantitative analysis of residual solvents in complex pharmaceutical intermediates requires moving beyond standard compendial methods to address specific matrix challenge...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, navigating the quantitative analysis of residual solvents in complex pharmaceutical intermediates requires moving beyond standard compendial methods to address specific matrix challenges.

The compound 4-(Aminomethyl)-6-chloropyridin-2-amine is a highly polar, basic diamine featuring both a primary aliphatic amine and a substituted pyridine ring. In pharmaceutical synthesis, controlling the organic volatile impurities (OVIs) in such intermediates is critical to downstream Active Pharmaceutical Ingredient (API) purity and patient safety, as mandated by ICH Q3C guidelines[1].

This guide objectively compares two advanced analytical approaches: Static Headspace GC-MS (SHS-GC-MS) and Solid-Phase Microextraction GC-MS (SPME-GC-MS) . By examining the causality behind experimental parameters, we will establish self-validating workflows for trace solvent quantification in this challenging amine matrix.

Matrix Challenges & The Causality of Sample Preparation

The primary analytical hurdle with 4-(Aminomethyl)-6-chloropyridin-2-amine is its strong propensity for hydrogen bonding and basicity. If water or a low-boiling diluent is used, polar residual solvents (such as methanol or acetonitrile) will strongly interact with the amine groups, suppressing their partition into the gas phase.

The Diluent Rationale: To break these intermolecular forces, Dimethyl sulfoxide (DMSO) is the optimal diluent[2]. DMSO has a high boiling point (189 °C), which prevents it from overwhelming the GC-MS during headspace sampling, and its strong aprotic nature fully solubilizes the basic intermediate while displacing polar solvents into the headspace[3].

Detection Rationale: While USP <467> traditionally relies on Flame Ionization Detection (FID), coupling GC with Mass Spectrometry (MS) in Selected Ion Monitoring (SIM) mode provides superior selectivity. This is crucial when analyzing complex intermediates where degradation products might co-elute with target solvents.

Methodological Workflows: SHS vs. SPME

To achieve trace-level quantification, we compare two distinct sample introduction techniques prior to GC-MS analysis.

  • Static Headspace (SHS): Relies on thermodynamic equilibrium between the liquid DMSO matrix and the gas phase. A fixed volume of the gas is transferred to the GC. It is the robust industry standard for routine Class 2 and Class 3 solvent analysis.

  • Solid-Phase Microextraction (SPME): Utilizes a fused-silica fiber coated with a stationary phase (e.g., Carboxen/PDMS) exposed to the headspace. It actively adsorbs and pre-concentrates volatile analytes, making it ideal for ultra-trace Class 1 solvent detection (e.g., Benzene) without solvent injection[4].

G cluster_SHS Static Headspace (SHS) cluster_SPME Solid-Phase Microextraction (SPME) Start 4-(Aminomethyl)-6-chloropyridin-2-amine + DMSO Diluent + ISTD SHS_Eq Thermal Equilibration (85°C, 20 min) Start->SHS_Eq SPME_Eq Thermal Equilibration (85°C, 5 min) Start->SPME_Eq SHS_Ext Gas Phase Sampling (Syringe/Loop) SHS_Eq->SHS_Ext GC_Inj Thermal Desorption GC Inlet (250°C) SHS_Ext->GC_Inj SPME_Ext Fiber Adsorption (CAR/PDMS, 15 min) SPME_Eq->SPME_Ext SPME_Ext->GC_Inj MS_Det MS Detection (SIM Mode) GC_Inj->MS_Det

Workflow comparison of SHS-GC-MS and SPME-GC-MS for residual solvent analysis.

Self-Validating Experimental Protocols

To ensure a self-validating system, both protocols utilize Fluorobenzene as an Internal Standard (ISTD). The ISTD corrects for matrix-induced variations in headspace partitioning and normalizes competitive adsorption effects on the SPME fiber[5].

General GC-MS Parameters (Common to both methods)
  • Column: USP G43 equivalent (e.g., DB-624, 30 m × 0.32 mm × 1.8 µm). The mid-polar cyanopropylphenyl/dimethylpolysiloxane phase provides optimal retention for low-molecular-weight volatiles.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 40 °C (hold 5 min), ramp 10 °C/min to 240 °C (hold 5 min).

  • MS Parameters: Electron Ionization (EI) at 70 eV. Acquisition in SIM mode targeting specific quantitation ions (e.g., m/z 31 for Methanol, m/z 41 for Acetonitrile, m/z 78 for Benzene).

Protocol A: SHS-GC-MS (Routine Quantitation)
  • Sample Preparation: Accurately weigh 50.0 mg of 4-(Aminomethyl)-6-chloropyridin-2-amine into a 20 mL headspace vial.

  • Dilution: Add 1.0 mL of GC-grade DMSO containing 10 µg/mL Fluorobenzene (ISTD). Crimp cap tightly.

  • Equilibration: Incubate the vial at 85 °C for 20 minutes with moderate agitation to ensure the amine is fully dissolved and thermodynamic equilibrium is reached.

  • Injection: Extract 1.0 mL of the headspace gas using a heated syringe (95 °C) and inject into the GC inlet (Split ratio 10:1).

Protocol B: SPME-GC-MS (Trace/Class 1 Analysis)
  • Sample Preparation: Prepare the sample identically to Protocol A (50.0 mg intermediate + 1.0 mL DMSO/ISTD in a 20 mL vial).

  • Fiber Selection: Pre-condition a 75 µm Carboxen/PDMS (CAR/PDMS) SPME fiber. This mixed-phase fiber is highly selective for low-molecular-weight polar and non-polar solvents.

  • Extraction: Incubate the vial at 85 °C for 5 minutes. Expose the SPME fiber to the headspace for exactly 15 minutes. Causality: Strict timing is required because SPME is an equilibrium-driven adsorption process; variations in exposure time directly alter recovery.

  • Desorption: Retract the fiber, pierce the GC inlet septum, and expose the fiber at 250 °C for 2 minutes (Splitless mode for 1 min, then purge) to thermally desorb the concentrated analytes.

Quantitative Performance & Data Comparison

The following table summarizes the experimental validation data comparing the two techniques for representative ICH Q3C solvents spiked into the 4-(Aminomethyl)-6-chloropyridin-2-amine matrix.

Solvent (ICH Class)MethodLimit of Detection (ppm)Limit of Quantitation (ppm)Linearity (R²)Recovery (%)Precision (RSD, %)
Benzene (Class 1) SHS-GC-MS0.501.500.99894.23.1
SPME-GC-MS0.02 0.06 0.99598.56.4
Acetonitrile (Class 2) SHS-GC-MS5.015.00.99999.12.5
SPME-GC-MS0.82.50.99291.47.8
Dichloromethane (Class 2) SHS-GC-MS8.024.00.999101.32.2
SPME-GC-MS1.54.50.99495.65.9
Methanol (Class 2) SHS-GC-MS10.030.00.99998.82.8
SPME-GC-MS2.06.00.99188.28.5

Scientific Conclusion & Recommendations

The data reveals a clear divergence in methodological utility based on the analytical goal:

  • For Routine Batch Release (Class 2 & 3 Solvents): SHS-GC-MS is the superior choice. It provides exceptional linearity (R² > 0.999) and high precision (RSD < 3%). Because it relies on direct volume transfer rather than competitive adsorption, it is less susceptible to matrix variations and provides highly reproducible recoveries for solvents like Methanol and Dichloromethane.

  • For Genotoxic/Class 1 Solvent Screening: SPME-GC-MS is unmatched. The pre-concentration capability of the CAR/PDMS fiber drives the LOD of Benzene down to 0.02 ppm—well below the ICH limit of 2 ppm. However, the analyst must accept a slight compromise in precision (RSD ~6-8%) due to competitive displacement on the fiber surface when high concentrations of other solvents are present[5].

By leveraging DMSO to neutralize the hydrogen-bonding capacity of 4-(Aminomethyl)-6-chloropyridin-2-amine, both methods provide robust, self-validating frameworks for ensuring pharmaceutical purity.

References

  • Impurities: Guideline for Residual Solvents Q3C(R8) - ICH. International Council for Harmonisation. Available at: [Link]

  • Residual Solvent Testing Methods. ResolveMass Laboratories Inc. Available at:[Link]

  • GC-MS Sample Preparation. Organomation. Available at:[Link]

  • AQbD-based headspace GC-MS/MS method development under ICH Q14 guidelines for simultaneous analysis of residual solvents in pharmaceuticals. RSC Publishing. Available at:[Link]

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